4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• CAS: 36209-49-1

Core Science & Biosynthesis

4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol chemical properties

An In-Depth Technical Guide to the Chemical Properties of 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Foreword: The 1,2,4-Triazole Scaffold in Modern Drug Discovery

To the dedicated researcher, scientist, or drug development professional, the pursuit of novel molecular architectures with therapeutic potential is a central endeavor. Among the vast landscape of heterocyclic chemistry, the 1,2,4-triazole ring system stands out as a "privileged scaffold." Its unique combination of features—hydrogen bonding capabilities, dipole character, and metabolic stability—has made it a cornerstone in the design of numerous clinically successful drugs.[1] Molecules incorporating this five-membered ring are found in antifungal agents (e.g., fluconazole), anticancer therapies (e.g., anastrozole), and antiviral medications (e.g., ribavirin).[1][2]

This guide focuses on a specific, highly functionalized derivative: 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol . The presence of the 4-amino and 3-thiol groups on the triazole core imparts significant chemical reactivity and opens a gateway for diverse structural modifications. The 5-(4-methoxyphenyl) substituent further tunes the molecule's electronic and steric properties, influencing its biological interactions. Understanding the fundamental chemical properties of this compound is paramount for harnessing its full potential as a building block in medicinal chemistry and materials science. This document serves as a comprehensive technical resource, synthesizing available data to provide a holistic view of its synthesis, characterization, reactivity, and therapeutic promise.

Core Physicochemical and Computed Properties

A foundational understanding of a molecule begins with its basic physicochemical data. These properties govern its behavior in both chemical reactions and biological systems.

Property	Value	Source
IUPAC Name	4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol	PubChem
Alternate Name	4-amino-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	PubChem[3]
CAS Number	36209-49-1	PubChem[3]
Molecular Formula	C₉H₁₀N₄OS	PubChem[3]
Molecular Weight	222.27 g/mol	PubChem[3]
Solubility	Excellent solubility in DMSO	Inferred from analogs[4]
XLogP3-AA	0.9	PubChem[3]
Hydrogen Bond Donors	2	PubChem[3]
Hydrogen Bond Acceptors	4	PubChem[3]

Synthesis Pathway and Experimental Protocol

The synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols is a well-established, multi-step process that offers high yields and purity.[5][6] The general strategy involves the formation of a key dithiocarbazinate intermediate followed by a cyclization reaction with hydrazine.

General Synthetic Workflow

The synthesis logically proceeds through three primary stages starting from the readily available 4-methoxybenzoic acid.

Caption: Thiol-Thione tautomeric equilibrium.

This tautomerism provides two key reactive sites:

• The Thiol/Thione Group: The sulfur atom can be readily alkylated or acylated to generate a diverse library of S-substituted derivatives, which is a common strategy in drug development to modulate potency and pharmacokinetic properties. [7]2. The 4-Amino Group: This primary amine is a potent nucleophile and can react with various aldehydes and ketones to form Schiff bases (azomethines). [8][9]These Schiff bases can serve as intermediates for synthesizing more complex heterocyclic systems, such as thiazolidinones. [10]

Potential Applications in Drug Development

The 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold is a recurring motif in compounds exhibiting a wide spectrum of biological activities. This suggests its utility as a versatile starting point for the development of new therapeutic agents.

• Antitubercular Activity: A derivative, 4-amino-5-(4-fluoro-3-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol, has shown promising activity against both sensitive and multi-drug-resistant (MDR) strains of Mycobacterium tuberculosis. [11]Computational studies suggest that these compounds may act by inhibiting β-ketoacyl ACP synthase I (KasA), an essential enzyme in mycobacterial cell wall synthesis. [11]* Antimicrobial and Antifungal Activity: The 1,2,4-triazole nucleus is famously present in leading antifungal drugs. [1]Various derivatives of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol have demonstrated significant antimicrobial and antifungal properties. [5][12]The presence of electron-donating groups like the methoxy (-OCH₃) group on the phenyl ring can enhance this activity. [13]* Anticancer Activity: Triazole derivatives have been investigated as anticancer agents. [2][4]Their mechanism of action can vary, but some have been shown to inhibit key enzymes involved in cancer cell proliferation.

• Antioxidant Activity: The ability to scavenge free radicals is another reported property of this class of compounds. [10][14]The antioxidant capacity is often evaluated using assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging method. [10][14]

Safety and Handling

Based on GHS classifications for the title compound and its close analogs, appropriate safety measures are required.

• Hazard Classification: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation. [3][15]* Recommended Precautions:

  • Handle in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust and contact with skin and eyes.

  • Follow standard laboratory safety protocols for handling chemical reagents.

Conclusion

4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is more than just a chemical compound; it is a versatile platform for innovation in drug discovery and materials science. Its well-defined synthesis, rich chemical reactivity centered on the amino and thiol groups, and the proven biological relevance of its core scaffold make it an exceptionally valuable building block. For researchers and scientists, this molecule offers a reliable starting point for creating diverse chemical libraries aimed at tackling significant health challenges, from infectious diseases to cancer. A thorough understanding of its fundamental chemical properties, as detailed in this guide, is the critical first step in unlocking its full scientific and therapeutic potential.

References

• Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine. (2021-10-25). [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. (2025-06-30). [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. (2014-03). [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science. (2021-06-01). [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. (2018-03-06). [Link]

• Anti-Tubercular Properties of 4-Amino-5-(4-Fluoro-3-Phenoxyphenyl)-4H-1,2,4-Triazole-3-Thiol and Its Schiff Bases: Computational Input and Molecular Dynamics. MDPI. (2020-08-31). [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. [Link]

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• 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. PubChem. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. [Link]

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• Synthesis of some new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives. PubMed. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. (2004-01-31). [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. ScienceGate. (2024-06-14). [Link]

• 1,2,4-TRIAZOLE DERIVATIVES IN MEDICINE AND PHARMACY AND APPLICATION PROSPECTS. DergiPark. (2021-09-30). [Link]

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. ResearchGate. (2019-12-01). [Link]

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A Technical Guide to the Spectroscopic Characterization of 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the unequivocal identification of 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. This molecule, built upon the privileged 1,2,4-triazole scaffold, is of significant interest to researchers in medicinal chemistry and drug development due to the broad biological activities associated with this class of compounds. This document synthesizes data from analogous structures and first-principle spectroscopic theory to present a predictive and interpretive framework for its characterization. We delve into the causality behind experimental choices, such as solvent selection and ionization techniques, to provide a field-proven perspective on obtaining and interpreting high-quality data.

Introduction: The Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring system is a cornerstone of modern medicinal chemistry, renowned for its metabolic stability and ability to engage in diverse biological interactions. Derivatives of this scaffold have demonstrated a remarkable spectrum of pharmacological activities, including antifungal, antibacterial, anticancer, and anticonvulsant properties[1]. The title compound, 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (Molecular Formula: C₉H₁₀N₄OS), combines this potent core with functional groups—an aromatic methoxy moiety, a reactive amino group, and a versatile thiol/thione—that enhance its potential for drug development.

Accurate and comprehensive structural elucidation is the bedrock of chemical and pharmaceutical research. Spectroscopic techniques like NMR, IR, and MS are indispensable tools that, when used in concert, provide an unambiguous confirmation of a molecule's identity and purity. This guide explains how to interpret the specific spectral signatures of this compound.

Figure 1: Chemical Structure of the Title Compound.

The Critical Role of Thiol-Thione Tautomerism

A foundational concept for interpreting the spectroscopy of this molecule is its existence in a tautomeric equilibrium between the thiol and thione forms. In solution and solid states, the equilibrium predominantly favors the thione form, 4-amino-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione[2][3]. This is a critical insight, as the spectroscopic data will reflect the structure of this dominant tautomer.

• Thiol Form: Contains a C-S single bond and an S-H proton.

• Thione Form: Contains a C=S double bond (thiocarbonyl) and an N-H proton on the triazole ring.

Quantum chemical studies consistently show the thione form to be the more stable species in the gas phase[3]. This stability is often enhanced in polar solvents. The choice of spectroscopic techniques and parameters is guided by the need to identify the signatures of this thione tautomer.

Figure 2: Thiol-Thione Tautomeric Equilibrium.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the detailed molecular structure in solution. The choice of solvent is paramount; deuterated dimethyl sulfoxide (DMSO-d₆) is ideal as it readily dissolves the compound and is less prone to exchanging with labile N-H and S-H protons, allowing for their observation.

Proton (¹H) NMR Spectroscopy

Expertise & Causality: The ¹H NMR spectrum provides a proton census of the molecule. We predict the spectrum based on data from the closely related 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol, which shows characteristic signals for the amino and triazole protons in DMSO-d₆[4]. The key diagnostic signal is the highly deshielded N-H proton, confirming the dominant thione tautomer[5].

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Key Insights & Rationale
Triazole N-H	13.0 - 14.0	Broad Singlet	1H	Diagnostic for Thione Form . This proton is attached to the triazole ring nitrogen and is highly deshielded. Its presence strongly indicates the predominance of the thione tautomer[5].
Aromatic (H-2', H-6')	7.6 - 7.8	Doublet	2H	Protons ortho to the triazole ring.
Aromatic (H-3', H-5')	6.9 - 7.1	Doublet	2H	Protons ortho to the methoxy group, shielded by its electron-donating effect.
Amino (NH₂)	5.7 - 5.9	Broad Singlet	2H	Labile protons of the 4-amino group. The broadness is due to quadrupole effects and potential exchange. Signal is D₂O exchangeable. Corresponds to the 5.83 ppm signal in the phenyl analog[4].
Methoxy (OCH₃)	~ 3.8	Singlet	3H	Characteristic chemical shift for an aryl methoxy group.

Carbon-13 (¹³C) NMR Spectroscopy

Expertise & Causality: The ¹³C NMR spectrum reveals the carbon skeleton. The most informative signal is that of the C3 carbon of the triazole ring. For the thione tautomer, this carbon is a thiocarbonyl (C=S) and resonates at a significantly downfield chemical shift, typically >165 ppm. This is a definitive marker distinguishing it from the thiol tautomer's C-S carbon.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Key Insights & Rationale
C3 (C=S)	168 - 172	Most Diagnostic Signal . Confirms the thione tautomer. A C=S carbon is highly deshielded. A related structure shows this signal at 171.7 ppm[2].
C5	150 - 155	The other triazole ring carbon, attached to the aryl group.
Aromatic (C-4')	159 - 162	Quaternary carbon attached to the electron-donating OCH₃ group.
Aromatic (C-2', C-6')	128 - 130	Aromatic CH carbons.
Aromatic (C-1')	120 - 125	Quaternary carbon attached to the triazole ring.
Aromatic (C-3', C-5')	114 - 116	Aromatic CH carbons shielded by the OCH₃ group.
Methoxy (OCH₃)	55 - 56	Typical chemical shift for an aryl methoxy carbon.

Infrared (IR) Spectroscopy

Expertise & Causality: IR spectroscopy is a rapid and effective method for identifying key functional groups. The spectrum is expected to be dominated by absorptions from the N-H and C=S groups of the thione tautomer. The presence of two distinct bands in the N-H stretching region is a classic signature of a primary amine (-NH₂).

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Key Insights & Rationale
N-H (Amino)	3300 - 3450	Medium	Two distinct bands (asymmetric and symmetric stretching) are expected for the primary amino group. A similar compound shows peaks at 3452 and 3298 cm⁻¹[6].
N-H (Triazole)	3100 - 3200	Medium, Broad	Stretching vibration of the N-H group within the triazole ring of the thione tautomer.
C-H (Aromatic)	3000 - 3100	Medium-Weak	Stretching of sp² C-H bonds in the phenyl ring.
C-H (Aliphatic)	2850 - 2980	Medium-Weak	Stretching of sp³ C-H bonds in the methoxy group.
S-H (Thiol)	~2550	Weak / Absent	While a weak S-H stretch might appear, its absence is strong evidence for the predominance of the thione form.
C=N (Triazole)	1600 - 1640	Strong	Stretching vibration of the endocyclic C=N bond.
C=C (Aromatic)	1450 - 1600	Medium-Strong	Phenyl ring skeletal vibrations.
C=S (Thione)	1050 - 1250	Medium-Strong	Thiocarbonyl stretch. This band can be coupled with other vibrations, making it less isolated but still a key feature.
C-O (Ether)	1230 - 1270 (asym) & 1020-1050 (sym)	Strong	Asymmetric and symmetric C-O-C stretching of the aryl ether.

Mass Spectrometry (MS)

Expertise & Causality: High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental composition. Electrospray Ionization (ESI) is the preferred method as it is a soft ionization technique that typically yields the protonated molecule [M+H]⁺, minimizing fragmentation and providing a clear molecular weight.

Predicted High-Resolution Mass:

• Molecular Formula: C₉H₁₀N₄OS

• Exact Mass: 222.0575

• Expected Ion (ESI+): [M+H]⁺ = 223.0648

Fragmentation Analysis: Tandem MS (MS/MS) can be used to induce fragmentation of the parent ion, providing further structural proof. The fragmentation pattern is dictated by the weakest bonds and the stability of the resulting fragments.

Figure 3: Plausible ESI-MS Fragmentation Pathway.

Experimental Protocols: A Self-Validating System

Trustworthiness: The following protocols are designed to generate high-quality, reproducible data. Each step includes rationale to ensure the integrity of the results.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the compound.

• Solvent Selection: Dissolve the sample in ~0.7 mL of high-purity DMSO-d₆. Rationale: DMSO-d₆ is chosen for its excellent solvating power for polar heterocyclic compounds and its high boiling point, which minimizes evaporation. It also shifts the residual water peak away from analyte signals.

• Homogenization: Vortex the sample for 30 seconds to ensure complete dissolution. A clear, particulate-free solution is required.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum on a ≥400 MHz spectrometer.

  • Include a D₂O exchange experiment: Add one drop of D₂O, shake, and re-acquire the spectrum. Self-Validation: The disappearance of the N-H and NH₂ signals upon D₂O addition confirms their assignment as labile protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. An adequate number of scans (e.g., 1024 or more) is necessary due to the low natural abundance of ¹³C.

  • Optionally, run a DEPT-135 experiment. Self-Validation: DEPT-135 will show CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks, confirming carbon types.

Protocol 2: IR Spectroscopy (ATR Method)

• Background Scan: Ensure the Attenuated Total Reflectance (ATR) crystal is clean with isopropanol and acquire a background spectrum. Rationale: This step subtracts atmospheric (CO₂, H₂O) and crystal surface absorptions from the sample spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply consistent pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹. Self-Validation: The spectrum should show a stable, flat baseline outside of absorption regions and characteristic absorbances as predicted in the table above.

Protocol 3: High-Resolution Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution to a final concentration of 1-10 µg/mL. Rationale: Dilution prevents detector saturation and promotes efficient ionization.

• Instrument Calibration: Calibrate the mass spectrometer using a known standard immediately before the run. Rationale: Calibration ensures high mass accuracy, which is critical for confirming the elemental composition.

• Method Setup: Infuse the sample into the ESI source in positive ion mode. Set the fragmentor voltage to a low value to minimize in-source fragmentation and maximize the abundance of the [M+H]⁺ ion.

• Data Acquisition: Acquire the full scan mass spectrum.

• MS/MS Analysis (Optional): Perform a product ion scan by selecting the [M+H]⁺ ion (m/z 223.06) as the precursor. Self-Validation: The measured mass of the [M+H]⁺ ion should be within 5 ppm of the calculated theoretical mass. The observed fragments should be consistent with the proposed structure.

Conclusion

The structural confirmation of 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol relies on a synergistic interpretation of NMR, IR, and MS data. The key diagnostic features are the downfield ¹H and ¹³C NMR signals (N-H at ~13-14 ppm and C=S at ~170 ppm, respectively), which provide definitive evidence for the dominant thione tautomer. IR spectroscopy corroborates this with characteristic N-H and C=N stretches, while HRMS confirms the elemental composition with high accuracy. Adherence to the detailed protocols ensures the generation of reliable and defensible data, a prerequisite for advancing this promising compound in any research or drug development pipeline.

References

• Ginekologia i Poloznictwo. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Retrieved from [Link]

• ResearchGate. (2020). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Retrieved from [Link]

• Indus Journal of Bioscience Research. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Retrieved from [Link]

• Journal of Chemistry. (2021). Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Retrieved from [Link]

• Current issues in pharmacy and medicine. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Retrieved from [Link]

• ResearchGate. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

• Istanbul University Press. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

• MDPI. (2022). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. Retrieved from [Link]

• MDPI. (2022). 4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. Retrieved from [Link]

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Strategic In Silico ADME Profiling of Novel 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol Derivatives for Accelerated Drug Discovery

An In-Depth Technical Guide:

Authored by: A Senior Application Scientist

Executive Summary

The journey of a novel chemical entity from laboratory bench to patient bedside is fraught with challenges, with a significant number of promising candidates failing due to suboptimal pharmacokinetic properties.[1][2][3] Early and accurate prediction of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is therefore not just advantageous, but critical for mitigating late-stage attrition and de-risking drug development pipelines.[4] This guide provides a comprehensive, technically-grounded framework for the in silico ADME prediction of a promising class of heterocyclic compounds: novel 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives. These scaffolds are of significant interest due to their diverse and potent biological activities.[5][6][7] By leveraging a suite of validated computational tools and methodologies, researchers can gain profound insights into the drug-like potential of these derivatives, enabling data-driven decisions for lead optimization and candidate selection.

Introduction: The Imperative of Early ADME Assessment

The high cost and protracted timelines of pharmaceutical R&D necessitate a paradigm shift towards predictive, front-loaded drug discovery. Historically, ADME properties were evaluated late in the development process, leading to costly failures of compounds that, while potent, were not bioavailable or possessed unfavorable metabolic profiles. The advent of robust in silico modeling has revolutionized this landscape, offering a rapid and cost-effective means to evaluate thousands of compounds for their ADME liabilities before significant resources are invested.[1][4]

The 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold represents a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities.[5][6][7] However, the inherent physicochemical properties of the triazole ring system and its substituents can significantly influence their pharmacokinetic behavior.[8][9][10] A proactive, computationally-driven ADME assessment is therefore essential to guide the rational design of derivatives with optimal therapeutic potential.

Foundational Principles: Physicochemical Properties and Drug-Likeness

Before delving into specific ADME endpoints, it is crucial to establish a baseline understanding of the fundamental physicochemical properties that govern a molecule's behavior in a biological system. These properties are often encapsulated in the concept of "drug-likeness," a qualitative assessment of a compound's suitability for oral administration.

Lipinski's Rule of Five: A Guiding Heuristic

Pioneered by Christopher A. Lipinski, the "Rule of Five" (Ro5) provides a set of simple, yet powerful, guidelines for predicting oral bioavailability.[11][12][13] The rule posits that poor absorption or permeation is more likely when a compound violates more than one of the following criteria:

• Molecular Weight (MW) ≤ 500 Da [14][15]

• LogP (octanol-water partition coefficient) ≤ 5 [14][15]

• Hydrogen Bond Donors (HBD) ≤ 5 [14][15]

• Hydrogen Bond Acceptors (HBA) ≤ 10 [14][15]

It is critical to recognize that Ro5 is a guideline, not an immutable law; many successful drugs, particularly those that are substrates for active transporters, fall outside these parameters.[12][15] Nevertheless, it serves as an invaluable first-pass filter for prioritizing compounds within a chemical series.

Beyond Lipinski: Other Key Physicochemical Descriptors

While Ro5 provides a solid foundation, a more nuanced understanding of drug-likeness can be achieved by considering additional descriptors:

• Topological Polar Surface Area (TPSA): TPSA is a descriptor that correlates well with passive molecular transport through membranes. Generally, a TPSA of ≤ 140 Ų is considered favorable for good oral bioavailability.

• Aqueous Solubility (LogS): A compound must be in solution to be absorbed. Poor aqueous solubility is a major hurdle for oral drug development. In silico models can provide reliable estimates of LogS, guiding formulation strategies and structural modifications.

• pKa: The ionization state of a molecule at physiological pH (pKa) profoundly impacts its solubility, permeability, and interaction with biological targets. Understanding the pKa of the triazole core and its substituents is essential for predicting its behavior in vivo.

A Step-by-Step In Silico ADME Prediction Workflow

This section outlines a detailed, field-proven workflow for the comprehensive in silico ADME profiling of novel 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives. This workflow is designed to be iterative, with insights from each step informing subsequent analyses and, ultimately, the design of new, improved analogs.

Caption: A multi-phase workflow for in silico ADME prediction.

Recommended Computational Tools

A variety of robust and well-validated computational tools are available for ADME prediction. For the purposes of this guide, we will focus on a selection of freely accessible and widely used platforms:

• SwissADME: A user-friendly web server that provides a comprehensive analysis of physicochemical properties, pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.[16]

• pkCSM: A platform that uses graph-based signatures to predict a wide range of ADMET properties.[17]

• ADMETlab 2.0: A web server for the prediction of ADMET properties, featuring a large and curated dataset.[18]

• admetSAR: A tool for predicting ADMET properties of drug candidates and environmental chemicals.[19]

Experimental Protocol: In Silico ADME Profiling

Objective: To computationally evaluate the ADME properties of a series of novel 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives.

Materials:

• A set of 2D structures of the triazole derivatives in SMILES or SDF format.

• Access to the aforementioned web-based ADME prediction tools.

Methodology:

• Compound Preparation:

  • Ensure the chemical structures are accurately drawn and standardized.

  • Convert the structures to the required input format (SMILES is generally preferred for its simplicity).

• Physicochemical Property and Drug-Likeness Analysis (using SwissADME):

  • Navigate to the SwissADME web server.

  • Input the SMILES strings of the triazole derivatives into the query box.

  • Initiate the calculation.

  • Analyze the output, paying close attention to the Lipinski's Rule of Five parameters, TPSA, and LogS values.

  • Record the results in a structured table for comparative analysis.

• Absorption and Distribution Prediction (using pkCSM and ADMETlab 2.0):

  • Individually submit the SMILES strings to both the pkCSM and ADMETlab 2.0 platforms.

  • From the pkCSM output, record the predicted values for:

    • Water Solubility (LogS)

    • Caco-2 Permeability

    • Intestinal Absorption (Human) (%)

    • Blood-Brain Barrier (BBB) Permeability (logBB)

    • Plasma Protein Binding (%)

  • From the ADMETlab 2.0 output, cross-validate the predictions for the same parameters.

  • Compile the data into a comparative table.

• Metabolism Prediction (using pkCSM and SwissADME):

  • On the pkCSM platform, analyze the "Metabolism" section to identify predicted substrates and inhibitors of key Cytochrome P450 (CYP) isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4). The triazole moiety itself can interact with the heme iron of CYP enzymes, making this a critical assessment.[8][20][21][22][23]

  • Utilize the "Bioavailability Radar" in SwissADME for a visual representation of the drug-likeness profile, which includes considerations for metabolic stability.

  • Document any potential CYP inhibition liabilities.

• Toxicity Prediction (using pkCSM and admetSAR):

  • On the pkCSM platform, evaluate the "Toxicity" predictions, specifically:

    • AMES Toxicity (mutagenicity)

    • hERG I Inhibition (cardiotoxicity)

    • Hepatotoxicity

  • Cross-reference the hERG inhibition prediction with admetSAR for a consensus view. The potential for hERG channel blockade is a major safety concern in drug development.[24][25][26][27][28]

  • Summarize the toxicity flags for each compound.

Data Interpretation and Integrated Analysis

The true power of in silico ADME prediction lies not in the individual data points, but in the integrated analysis of the complete profile. The goal is to identify compounds that strike a balance between desired potency and a favorable ADME profile.

Summarizing Quantitative Data

For clarity and ease of comparison, all predicted quantitative data should be compiled into a master table.

Table 1: Example In Silico ADME Profile for Novel 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol Derivatives

Compound ID	MW (Da)	LogP	HBD	HBA	TPSA (Ų)	LogS	GI Absorption (%)	BBB Permeable	CYP3A4 Inhibitor	hERG Blocker
Lead-01	450.2	3.8	2	6	110.5	-3.5	High	No	Yes	No
Lead-02	480.5	4.5	3	7	125.1	-4.2	High	No	No	No
Lead-03	510.1	5.2	1	5	95.8	-5.1	Moderate	Yes	No	Yes
Control	350.4	2.5	1	4	80.2	-2.1	High	No	No	No

Visualizing Key Relationships

Graphviz diagrams can be employed to visualize the decision-making process based on the integrated ADME profile.

Caption: A decision tree for prioritizing lead compounds.

Bridging the Gap: From In Silico Prediction to In Vitro Validation

While in silico models provide invaluable guidance, they are not a substitute for experimental validation.[29][30][31][32][33] The predictions generated from this workflow should be used to prioritize a smaller, more manageable set of compounds for in vitro ADME assays.

Key In Vitro Validation Assays

• Solubility: Thermodynamic or kinetic solubility assays.

• Permeability: Caco-2 or PAMPA assays to assess intestinal permeability.

• Metabolic Stability: Incubation with liver microsomes or hepatocytes to determine intrinsic clearance.

• CYP Inhibition: IC50 determination for key CYP isoforms.

• Plasma Protein Binding: Equilibrium dialysis or ultracentrifugation.

• hERG Liability: Patch-clamp electrophysiology.

The correlation between in silico predictions and in vitro data will not only validate the computational models for the specific chemical series but also refine the predictive power for future iterations of compound design.

Conclusion and Future Directions

The integration of sophisticated in silico ADME prediction tools into the early stages of drug discovery is no longer a novelty but a necessity. For novel chemical series such as 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives, this computational-first approach enables a more rational and resource-efficient path towards the identification of viable drug candidates. By systematically evaluating drug-likeness, absorption, distribution, metabolism, and toxicity profiles, researchers can "fail fast and fail cheap," focusing their synthetic efforts on compounds with the highest probability of success. As machine learning and artificial intelligence continue to advance, the accuracy and scope of in silico ADME prediction will undoubtedly expand, further accelerating the delivery of safe and effective medicines to patients in need.[2][4][34]

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Protocols & Analytical Methods

Revolutionizing Heterocyclic Synthesis: A Guide to Microwave-Assisted S-Alkylation of 4-Amino-1,2,4-triazole-3-thiol

Introduction: The Paradigm Shift in Synthetic Chemistry with Microwave Assistance

In the relentless pursuit of novel therapeutic agents, the 1,2,4-triazole scaffold stands out as a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities. The functionalization of this privileged heterocycle is of paramount importance, and the synthesis of its S-derivatives has traditionally been a time-consuming process. The advent of microwave-assisted organic synthesis (MAOS) has, however, heralded a new era of efficiency and rapidity in chemical transformations.[1][2] This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals on the microwave-assisted synthesis of S-derivatives of 4-amino-1,2,4-triazole-3-thiol, a key intermediate for a diverse range of bioactive molecules.

Microwave-assisted synthesis leverages the ability of polar molecules to efficiently convert electromagnetic energy into heat.[3] This direct and uniform heating of the reaction mixture, as opposed to the slower conductive heating of conventional methods, dramatically accelerates reaction rates, often reducing reaction times from hours to mere minutes.[3][4] This acceleration not only enhances productivity but also frequently leads to higher yields and purer products, minimizing the formation of byproducts.

This guide will provide a detailed exploration of the underlying principles of MAOS, step-by-step protocols for the synthesis of the starting material and its subsequent S-alkylation under microwave irradiation, a comparative analysis with conventional heating methods, and comprehensive characterization techniques for the resulting S-derivatives.

The Core Reaction: Synthesis of 4-Amino-1,2,4-triazole-3-thiol

The journey into the synthesis of S-derivatives begins with the efficient preparation of the foundational molecule, 4-amino-1,2,4-triazole-3-thiol. This is typically achieved through the cyclization of thiocarbohydrazide with a suitable carboxylic acid or its derivative. While conventional methods for this synthesis are well-established, microwave irradiation can also be employed to expedite this initial step.[5]

A general and efficient method involves the reaction of thiocarbohydrazide with formic acid. This acid-catalyzed condensation and subsequent cyclization readily forms the desired triazole ring.

Protocol for the Synthesis of 4-Amino-1,2,4-triazole-3-thiol

Materials:

• Thiocarbohydrazide

• Formic acid (85%)

• Ethanol

• Microwave synthesis reactor

• Standard laboratory glassware

Procedure:

• In a microwave process vial, combine thiocarbohydrazide (1 equivalent) and formic acid (3-4 equivalents).

• Add a minimal amount of a microwave-transparent solvent like ethanol to ensure homogeneity.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a constant power (e.g., 200-300 W) for a short duration (typically 5-15 minutes), with a target temperature of 100-120°C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product often precipitates out of the solution. If not, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol or water to yield a white crystalline solid.

Microwave-Assisted S-Alkylation: The Heart of the Protocol

The pivotal step in generating a library of diverse compounds is the S-alkylation of the 4-amino-1,2,4-triazole-3-thiol. The thiol group in the 3-position is a soft nucleophile and readily reacts with various electrophiles, such as alkyl and aryl halides, to form a stable thioether linkage. Microwave irradiation significantly accelerates this S-alkylation reaction, providing a rapid and efficient route to the desired derivatives.

The general reaction scheme is as follows:

General Reaction Scheme for S-Alkylation

Detailed Protocol for Microwave-Assisted S-Alkylation

This protocol provides a general framework for the S-alkylation of 4-amino-1,2,4-triazole-3-thiol. Optimization of reaction conditions may be necessary for different alkylating or arylating agents.

Materials:

• 4-Amino-1,2,4-triazole-3-thiol

• Alkyl or aryl halide (e.g., benzyl chloride, 4-chlorobenzyl chloride, ethyl bromide)

• Base (e.g., potassium carbonate, sodium hydroxide, triethylamine)

• Solvent (e.g., ethanol, isopropanol, DMF)

• Microwave synthesis reactor

• Microwave process vials with stir bars

Procedure:

• Preparation: In a microwave process vial, dissolve 4-amino-1,2,4-triazole-3-thiol (1 equivalent) in a suitable solvent (e.g., 5 mL of ethanol).

• Addition of Base: Add the base (1.1-1.5 equivalents). The choice of base can influence the reaction rate and yield. For solid bases like potassium carbonate, ensure good stirring.

• Addition of Electrophile: Add the alkyl or aryl halide (1.1 equivalents) to the reaction mixture.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a specified power and temperature for a short duration. Typical conditions are:

  • Power: 100-400 W

  • Temperature: 80-150°C

  • Time: 2-15 minutes

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: After completion, cool the vial to room temperature. If a precipitate has formed, filter the solid and wash it with cold solvent. If the product is in solution, the solvent can be removed under reduced pressure. The crude product can be further purified by recrystallization or column chromatography.

Comparative Analysis: Microwave vs. Conventional Heating

The advantages of microwave-assisted synthesis become evident when compared to traditional conventional heating methods. The following table summarizes typical differences observed in the S-alkylation of 4-amino-1,2,4-triazole-3-thiol.

Parameter	Conventional Heating	Microwave-Assisted Synthesis	Reference
Reaction Time	Several hours (e.g., 4-12 h)	Minutes (e.g., 2-15 min)	[1][4]
Yield	Moderate to good (e.g., 60-80%)	Good to excellent (e.g., 80-95%)	[6]
Energy Consumption	High	Low	[2]
Product Purity	Often requires extensive purification	Generally higher purity, less byproducts
Process Control	Less precise temperature control	Precise and uniform temperature control	[3]

The dramatic reduction in reaction time and improvement in yield highlight the efficiency of MAOS for this transformation.[1]

Characterization of S-Derivatives

The synthesized S-derivatives of 4-amino-1,2,4-triazole-3-thiol should be thoroughly characterized to confirm their structure and purity. The following techniques are essential:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the S-H proton signal (typically a broad singlet) and the appearance of new signals corresponding to the alkyl or aryl group attached to the sulfur atom are key indicators of a successful reaction. The chemical shifts and coupling patterns of the triazole ring protons and the amino group protons should also be analyzed.[7][8]

  • ¹³C NMR: The carbon signals of the newly introduced S-substituent and the shifts in the triazole ring carbons provide further structural confirmation.[7]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H stretches of the amino group, C=N stretching of the triazole ring, and the absence of the S-H stretching band.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the synthesized compound, confirming the addition of the S-substituent.

Example Spectral Data for S-benzyl-4-amino-1,2,4-triazole-3-thiol:

• ¹H NMR (DMSO-d₆, δ ppm): ~4.3 (s, 2H, S-CH₂), ~5.6 (s, 2H, NH₂), ~7.3-7.5 (m, 5H, Ar-H), ~8.5 (s, 1H, triazole C-H), ~13.5 (br s, 1H, triazole N-H).

• ¹³C NMR (DMSO-d₆, δ ppm): ~35 (S-CH₂), ~127-130 (aromatic carbons), ~137 (aromatic C-ipso), ~145 (triazole C-S), ~155 (triazole C=N).

• IR (KBr, cm⁻¹): ~3300-3100 (N-H stretching), ~1620 (C=N stretching).

• MS (ESI+): m/z calculated for C₉H₁₀N₄S [M+H]⁺, found [M+H]⁺.

Workflow and Logical Relationships

The entire process, from the synthesis of the starting material to the final characterization of the S-derivatives, can be visualized in the following workflow diagram.

Experimental workflow for the synthesis of S-derivatives.

Conclusion and Future Perspectives

Microwave-assisted synthesis represents a significant advancement in the field of heterocyclic chemistry, offering a green, efficient, and rapid methodology for the preparation of S-derivatives of 4-amino-1,2,4-triazole-3-thiol.[2][9] The protocols and data presented in this application note provide a robust foundation for researchers to explore the vast chemical space of these promising scaffolds. The ability to rapidly generate diverse libraries of these compounds will undoubtedly accelerate the discovery of new drug candidates with improved therapeutic profiles. Future work in this area will likely focus on the development of one-pot, multi-component reactions under microwave irradiation to further streamline the synthetic process and enhance the principles of green chemistry.

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Application Notes and Protocols for Antimicrobial Screening of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol Derivatives

A Technical Guide for Drug Discovery and Development Professionals

Introduction: The Growing Significance of 1,2,4-Triazole Scaffolds in Antimicrobial Research

The relentless evolution of multidrug-resistant microbial pathogens presents a formidable challenge to global health. This has catalyzed an urgent search for novel antimicrobial agents with unique mechanisms of action. Among the heterocyclic compounds that have garnered significant attention, the 1,2,4-triazole nucleus and its derivatives stand out as a versatile and privileged scaffold in medicinal chemistry.[1][2] Specifically, 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol and its derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities, including notable antimicrobial and antifungal properties.[3][4][5]

The therapeutic potential of triazole-based compounds is well-established, with several clinically successful antifungal drugs, such as fluconazole and itraconazole, belonging to this class.[2][6] The mechanism of action for many triazole antifungals involves the inhibition of cytochrome P450-dependent enzyme sterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[6][7][8] Disruption of ergosterol synthesis leads to the accumulation of toxic sterol intermediates and ultimately compromises the integrity and function of the fungal cell membrane.[8][9] While this is a primary mechanism, the diverse functionalities that can be introduced onto the 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol core allow for the exploration of other potential microbial targets.

This technical guide provides detailed application notes and standardized protocols for the antimicrobial screening of novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. The methodologies described herein are designed to be robust, reproducible, and aligned with industry best practices, drawing upon guidelines from the Clinical and Laboratory Standards Institute (CLSI) to ensure data integrity and comparability.[10][11][12]

Part 1: Preliminary Antimicrobial Screening: Agar Well Diffusion Assay

The agar well diffusion method is a widely used preliminary technique to assess the qualitative antimicrobial activity of test compounds.[3][13] It is a relatively simple, cost-effective, and high-throughput method for screening a large number of derivatives to identify promising candidates for further quantitative analysis.

Underlying Principle

This method relies on the diffusion of the test compound from a well through a solidified agar medium that has been uniformly seeded with a specific microorganism. If the compound possesses antimicrobial activity, it will inhibit the growth of the microorganism in the surrounding area, resulting in a clear zone of inhibition. The diameter of this zone is proportional to the susceptibility of the microorganism to the test compound.

Experimental Workflow: Agar Well Diffusion

Caption: Workflow for the Agar Well Diffusion Assay.

Detailed Protocol: Agar Well Diffusion

Materials:

• 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives

• Standard antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)[14]

• Dimethyl sulfoxide (DMSO, sterile)

• Nutrient Agar (for bacteria) or Sabouraud Dextrose Agar (SDA, for fungi)

• Sterile petri dishes

• Sterile cork borer (6-8 mm diameter)

• Micropipettes and sterile tips

• Microbial cultures (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus niger)[14][15]

• McFarland turbidity standards (0.5)

• Sterile saline solution (0.85% NaCl)

• Incubator

Procedure:

• Preparation of Test Compounds and Controls:

  • Dissolve the synthesized 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives and standard antimicrobial agents in sterile DMSO to a desired stock concentration (e.g., 1 mg/mL). Rationale: DMSO is a common solvent for water-insoluble compounds and is generally non-toxic to microorganisms at low concentrations.

  • Prepare a negative control using only sterile DMSO.

• Preparation of Microbial Inoculum:

  • Aseptically pick a few colonies of the test microorganism from a fresh agar plate and suspend them in sterile saline.

  • Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria.[16] Rationale: Standardizing the inoculum density is critical for the reproducibility of the assay.

• Preparation of Seeded Agar Plates:

  • Prepare Nutrient Agar or SDA according to the manufacturer's instructions and sterilize by autoclaving.

  • Cool the molten agar to 45-50°C.

  • Add the standardized microbial inoculum to the molten agar (typically 1% v/v) and mix gently to ensure uniform distribution.

  • Pour the seeded agar into sterile petri dishes and allow it to solidify completely in a laminar flow hood.

• Assay Performance:

  • Using a sterile cork borer, create uniform wells (6-8 mm in diameter) in the solidified agar plates.[13]

  • Carefully pipette a fixed volume (e.g., 50-100 µL) of each test compound solution, standard drug solution, and the DMSO control into separate wells.

  • Allow the plates to stand for at least 30 minutes to permit pre-diffusion of the compounds into the agar.

• Incubation:

  • Incubate the plates under appropriate conditions: typically 37°C for 24 hours for bacteria and 25-28°C for 48-72 hours for fungi.[16]

• Data Collection and Interpretation:

  • After incubation, measure the diameter of the zone of inhibition (including the well diameter) in millimeters (mm) for each well.

  • A clear zone around the well indicates antimicrobial activity. The larger the diameter of the zone of inhibition, the more susceptible the microorganism is to the compound.

  • Compare the zone diameters of the test compounds with those of the standard antimicrobial agents and the negative control.

Part 2: Quantitative Antimicrobial Susceptibility Testing: Broth Microdilution Method

Following the identification of promising derivatives from the preliminary screening, the broth microdilution method is employed to determine the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a broth dilution susceptibility test.[17] This quantitative data is essential for structure-activity relationship (SAR) studies and for comparing the potency of different compounds. This method is highly recommended by the Clinical and Laboratory Standards Institute (CLSI).[18]

Underlying Principle

The broth microdilution method involves preparing a series of two-fold dilutions of the test compound in a liquid growth medium in a 96-well microtiter plate.[17][19] Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the wells are visually inspected for microbial growth (turbidity). The lowest concentration of the compound that shows no visible growth is recorded as the MIC.[16]

Experimental Workflow: Broth Microdilution for MIC Determination

Caption: Workflow for MIC Determination via Broth Microdilution.

Detailed Protocol: Broth Microdilution

Materials:

• Active 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives

• Standard antimicrobial agents

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Multichannel pipette

• Microbial cultures

• McFarland turbidity standards (0.5)

• Sterile saline or broth

• Incubator

• Plate reader (optional, for quantitative growth assessment)

Procedure:

• Preparation of Test Compound Dilutions:

  • In a sterile 96-well plate, add 100 µL of sterile broth (CAMHB or RPMI-1640) to wells 2 through 12 of a designated row.

  • Add 200 µL of the test compound stock solution (at twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.

  • Well 11 should contain 100 µL of broth and will serve as the growth control (no compound).

  • Well 12 should contain 200 µL of uninoculated broth and will serve as the sterility control.

• Preparation of Inoculum:

  • Prepare a microbial suspension equivalent to a 0.5 McFarland standard.

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[19][20]

• Inoculation of Microtiter Plate:

  • Add 100 µL of the standardized inoculum to wells 1 through 11. Do not add inoculum to the sterility control well (well 12).

  • The final volume in each test well will be 200 µL.

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.[16]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[17]

  • The growth control (well 11) should show distinct turbidity, and the sterility control (well 12) should remain clear.

Data Presentation and Interpretation

The results of the antimicrobial screening should be presented in a clear and concise manner to facilitate comparison and analysis.

Table 1: Example of Antimicrobial Activity Data for 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol Derivatives

Compound ID	R-Group	Agar Well Diffusion - Zone of Inhibition (mm)	Broth Microdilution - MIC (µg/mL)
S. aureus	E. coli
Derivative 1	-H	12	10
Derivative 2	-Cl	18	15
Derivative 3	-OCH₃	15	12
Ciprofloxacin	N/A	25	28
Fluconazole	N/A	-	-
DMSO	N/A	0	0

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Potential Mechanism of Action of Triazole Derivatives

As previously mentioned, a primary mechanism of action for triazole antifungals is the inhibition of ergosterol biosynthesis.[21] This pathway is a key target due to its presence in fungi and absence in mammals, providing a degree of selective toxicity.

Caption: Inhibition of Ergosterol Biosynthesis by Triazole Derivatives.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the systematic antimicrobial screening of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. By employing both qualitative and quantitative assays, researchers can effectively identify lead compounds for further development. Future work should focus on elucidating the precise mechanism of action of the most potent derivatives, conducting cytotoxicity studies to assess their safety profile, and performing in vivo efficacy studies in animal models of infection. The continued exploration of this versatile chemical scaffold holds significant promise for the discovery of next-generation antimicrobial agents.

References

• Gümrükçüoğlu, N., Imran, M., & Iqbal, I. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Küçükgüzel, Ş. G., & Çıkla-Süzgün, P. (2015). Recent advances in bioactive 1,2,4-triazole-3-thiones. European journal of medicinal chemistry, 97, 830-870.
• Aggarwal, N., Kumar, R., Dureja, P., & Khurana, J. M. (2011). Novel nalidixic acid-based 1, 2, 4-triazole-3-thione derivatives as potent antimicrobial agents. Bioorganic & medicinal chemistry letters, 21(11), 3129-3133.
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• Tatsumi, Y., Nagashima, M., & Senda, H. (2013). Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent. Antimicrobial agents and chemotherapy, 57(5), 2405–2409. [Link]

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• Gümrükçüoğlu, N., Imran, M., & Iqbal, I. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. [Link]

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• (2016). SYNTHESIS, CHARACTERIZATION OF 1, 2, 4-TRIAZOLES AND ANTIMICROBIAL SCREENING. TSI Journals. [Link]

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• Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][19]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research. [Link]

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• (2022). Pharmacovigilance of triazole antifungal agents: Analysis of the FDA adverse event reporting system (FAERS) database. Frontiers. [Link]

• Behalo, M. S., Aly, A. A., Wasfy, A. F., & Rizk, M. M. (2013). Synthesis of Some Novel 1,2,4-Triazole Derivatives As Potential Antimicrobial Agents. European Journal of Chemistry.
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Protocol for Molecular Docking of 1,2,4-Triazole Derivatives with Target Proteins

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous clinically approved drugs. Its unique electronic properties, hydrogen bonding capability, and structural rigidity make it a privileged pharmacophore for interacting with a wide array of biological targets. Molecular docking is a powerful computational technique that predicts the preferred orientation and binding affinity of one molecule to a second when bound to each other to form a stable complex. This application note provides a comprehensive, field-proven protocol for performing molecular docking of 1,2,4-triazole derivatives against their protein targets. We will delve into the causality behind each procedural step, from system preparation to results validation, ensuring a scientifically rigorous and reproducible workflow.

Conceptual Framework: The Rationale Behind the Docking Strategy

Molecular docking aims to model the interaction between a small molecule (ligand) and a protein at the atomic level. This allows us to predict the ligand's binding mode and estimate the strength of the interaction, typically quantified as a binding affinity score. For 1,2,4-triazole derivatives, this technique is particularly insightful. The triazole ring, with its multiple nitrogen atoms, is an excellent hydrogen bond donor and acceptor, facilitating strong and specific interactions within a protein's active site.

Common Protein Targets for 1,2,4-Triazole Derivatives:

The versatility of the 1,2,4-triazole moiety has led to its use against a broad spectrum of protein families. Understanding the target is the first step in any docking study.

Therapeutic Area	Target Protein Class	Specific Examples
Antifungal	Cytochrome P450 Enzymes	Lanosterol 14α-demethylase (CYP51)
Anticancer	Protein Kinases	c-Met, VEGFR-2, PIM Kinases
Anticancer	Topoisomerases	Topoisomerase II
Anti-inflammatory	Cyclooxygenases	COX-2
Antiviral	Various Viral Enzymes	Reverse Transcriptase, Protease

The choice of target protein dictates the specific parameters of the docking experiment, particularly the definition of the binding site.

The Molecular Docking Workflow: A Visual Overview

A successful docking study follows a structured, multi-stage process. Each stage is critical for the accuracy and validity of the final results. The following diagram outlines the complete workflow.

Characterization of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols by FT-IR, 1H-NMR, and Mass spectroscopy

An Application Guide to the Spectroscopic Characterization of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols

Authored by: A Senior Application Scientist

Foreword: The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a remarkable spectrum of biological activities, including antimicrobial, anticancer, anticonvulsant, and anti-inflammatory properties. Among these, the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol series stands out as a particularly versatile pharmacophore, serving as a key intermediate for the synthesis of more complex heterocyclic systems.[1][2]

This document serves as a detailed application and protocol guide for researchers and drug development professionals engaged in the synthesis and characterization of these potent molecules. We will move beyond procedural lists to explain the causality behind the analytical choices, ensuring a robust and self-validating approach to structural elucidation using the synergistic triad of Fourier-Transform Infrared (FT-IR) Spectroscopy, Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy, and Mass Spectrometry (MS).

The Structural Context: Synthesis and Tautomerism

A comprehensive characterization begins with an understanding of the molecule's origin and inherent structural ambiguities.

General Synthetic Pathway

The title compounds are typically prepared via a well-established multi-step synthesis.[2][3][4] The general workflow provides context for potential impurities and side products, which is crucial for accurate spectral interpretation. The process usually involves the cyclization of a potassium dithiocarbazinate salt with hydrazine hydrate.[2][3][4]

Caption: General Synthetic Workflow for 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.

The Thione-Thiol Tautomerism: A Key Consideration

A critical feature of 1,2,4-triazole-3-thiols is their existence in a tautomeric equilibrium between the thione (-NH-C=S) and thiol (-N=C-SH) forms.[5] While both forms may coexist in solution, the thione tautomer is often the major component. This equilibrium directly impacts the spectral data; for instance, an IR spectrum may show both N-H and S-H stretching bands, while the ¹H-NMR will feature exchangeable protons corresponding to both tautomers.

Caption: Thione-Thiol Tautomeric Equilibrium in the Triazole Ring.

Multi-Spectroscopic Analysis: Protocols and Interpretation

No single technique provides a complete structural picture. The power of this approach lies in integrating data from FT-IR, ¹H-NMR, and Mass Spectrometry for unambiguous confirmation.

FT-IR Spectroscopy: The Functional Group Fingerprint

Causality: FT-IR is the first line of analysis. It is exceptionally sensitive to the presence of specific covalent bonds, providing immediate, confirmatory evidence of the key functional groups synthesized and verifying the success of the cyclization reaction.

• Preparation: Gently grind ~1-2 mg of the dried triazole sample with ~100-200 mg of spectroscopic grade Potassium Bromide (KBr). Expertise Insight: The KBr must be desiccated to avoid a broad O-H absorption band around 3400 cm⁻¹, which can obscure the N-H signals.

• Homogenization: Ensure the mixture is homogenous and has a fine, powder-like consistency to minimize light scattering.

• Pressing: Transfer the powder to a pellet-pressing die and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent disc.

• Analysis: Place the pellet in the spectrometer's sample holder and acquire the spectrum, typically scanning from 4000 to 400 cm⁻¹.

The FT-IR spectrum provides clear evidence for the compound's core structure. The presence of N-H stretching confirms the amino group, while C=N and C-S bands are indicative of the triazole-thiol ring.

Functional Group	Expected Wavenumber (cm⁻¹)	Significance & Notes
N-H Stretch (Amino, -NH₂)	3200 - 3350 cm⁻¹	Two distinct bands (symmetric & asymmetric stretching) are characteristic of the primary amine. Confirms the 4-amino substitution.
Aromatic C-H Stretch	3000 - 3100 cm⁻¹	Confirms the presence of the aryl substituent.
S-H Stretch (Thiol)	2550 - 2750 cm⁻¹	Often a weak and broad band. Its presence confirms the thiol tautomer.[3] Its absence does not rule out the structure due to the predominance of the thione form.
C=N Stretch (Triazole Ring)	1610 - 1650 cm⁻¹	A strong band confirming the heterocyclic ring structure.[3]
C=S Stretch (Thione)	1250 - 1350 cm⁻¹	A key band indicating the presence of the thione tautomer.
C-S Stretch	670 - 700 cm⁻¹	Confirms the sulfur linkage within the ring system.

¹H-NMR Spectroscopy: Mapping the Proton Environment

Causality: While FT-IR confirms functional groups, ¹H-NMR provides the precise electronic and spatial arrangement of protons. It allows for the quantification of protons in different environments (aromatic, amino) and is highly sensitive to the thione-thiol tautomerism through the observation of labile protons.

• Solvent Choice: Dissolve 5-10 mg of the sample in ~0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Trustworthiness: DMSO-d₆ is the solvent of choice for these compounds. Its polarity effectively dissolves the triazoles, and its ability to form hydrogen bonds slows the exchange rate of N-H and S-H protons, making them observable as distinct, albeit often broad, signals.

• Reference: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Analysis: Acquire the spectrum on a 400 MHz or higher spectrometer.

• (Optional) D₂O Exchange: To confirm labile protons, add a drop of deuterium oxide (D₂O) to the NMR tube, shake, and re-acquire the spectrum. The signals for -NH₂ and -SH/-NH will disappear.

The downfield signals for the SH/NH protons are highly characteristic and serve as powerful diagnostic peaks.

Proton Type	Expected Chemical Shift (δ, ppm)	Multiplicity & Notes
SH (Thiol) / NH (Thione)	13.5 - 14.0	Singlet (broad): This very downfield signal is characteristic of the acidic proton in the thione/thiol equilibrium.[3] Its integration should correspond to one proton. Disappears upon D₂O exchange.
Aromatic Protons (Ar-H)	7.4 - 8.1	Multiplet: The exact chemical shifts and splitting patterns depend on the substitution pattern of the aryl ring. Integration should correspond to the number of aromatic protons.
Amino Protons (-NH₂)	5.7 - 5.9	Singlet (broad): Integrates to two protons.[3] This signal also disappears upon D₂O exchange, confirming its labile nature.

Mass Spectrometry: Molecular Weight and Fragmentation

Causality: Mass spectrometry provides the definitive molecular weight of the compound, offering the highest level of confidence in the elemental composition. Furthermore, the fragmentation pattern acts as a structural fingerprint, revealing how the molecule breaks apart under energetic conditions, which helps to confirm the connectivity of the constituent parts (aryl group, triazole core).

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the electrospray ionization (ESI) source. ESI is a soft ionization technique ideal for these polar molecules, typically yielding the protonated molecular ion [M+H]⁺.

• Analysis: Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 50-500 amu).

• Molecular Ion Peak ([M+H]⁺): The most crucial piece of data is the peak corresponding to the molecular weight of the compound plus the mass of a proton. This should match the calculated theoretical mass.

• Fragmentation Pattern: The fragmentation provides corroborating structural evidence. A common fragmentation pathway involves the loss of small, stable molecules or radicals from the parent structure.

Caption: A Plausible Mass Spectrometry Fragmentation Pathway.

Integrated Characterization Workflow

The most robust structural assignment comes from a logical, integrated workflow where each technique validates the others.

Caption: Integrated workflow for unambiguous structural confirmation.

Conclusion

The structural characterization of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols is a critical step in their development as potential therapeutic agents. A simple reliance on one analytical technique is insufficient. By employing an integrated approach that combines the functional group information from FT-IR, the detailed proton mapping from ¹H-NMR, and the definitive molecular weight and fragmentation data from Mass Spectrometry, researchers can achieve an authoritative and trustworthy structural elucidation. This multi-faceted strategy ensures the scientific integrity of the data and provides a solid foundation for subsequent biological evaluation and drug development efforts.

References

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• Al-Masoudi, W. A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2). [Link]

• Chen, H., et al. (2007). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 12(4), 843-851. [Link]

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• Antypenko, L., & Zubenko, A. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science, 4(32). [Link]

• El-Sabbagh, O. A., et al. (2024). 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. Scientific Reports, 14(1). [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-1,2,4-triazole-3-thiols

Welcome to the technical support center for the synthesis of 4-amino-1,2,4-triazole-3-thiols. As a Senior Application Scientist, I have designed this guide to address the common challenges and side reactions encountered during this synthesis. This resource provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to assist researchers, scientists, and drug development professionals in achieving optimal results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My reaction is producing a significant amount of an isomeric impurity. How can I identify and prevent the formation of 2-amino-1,3,4-thiadiazole?

Answer:

This is the most common side reaction in this synthesis. The formation of the 1,3,4-thiadiazole ring system is a competing cyclization pathway to the desired 1,2,4-triazole.

Causality & Mechanism:

The synthesis of 4-amino-1,2,4-triazole-3-thiol typically involves the reaction of thiocarbohydrazide with a one-carbon source, such as formic acid or carbon disulfide. The initial step is the formation of an acylated intermediate (acylthiocarbohydrazide). This intermediate possesses nucleophilic nitrogen and sulfur atoms, leading to two possible intramolecular cyclization pathways:

• Desired Pathway (Triazole Formation): Nucleophilic attack from the N4-amino group onto the carbonyl carbon, followed by dehydration, yields the 4-amino-1,2,4-triazole-3-thiol. This pathway is generally favored under basic or neutral conditions.

• Side Reaction (Thiadiazole Formation): Nucleophilic attack from the sulfur atom onto the carbonyl carbon, followed by the elimination of hydrazine, results in the formation of a 2-amino-1,3,4-thiadiazole derivative. This pathway is often promoted under strongly acidic conditions.[1]

The diagram below illustrates these competing pathways.

Caption: Oxidation of the thiol to a disulfide impurity.

Troubleshooting & Prevention:

• Inert Atmosphere: Conduct the reaction and, critically, the workup under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with atmospheric oxygen.

• Degassed Solvents: Use solvents that have been degassed by sparging with an inert gas or by freeze-pump-thaw cycles.

• Control pH During Workup: While basic conditions are used for purification, minimize the time the product spends in a basic solution exposed to air. Neutralize and isolate the product promptly.

• Avoid Trace Metals: Ensure all glassware is scrupulously clean to avoid contamination with metal ions that can catalyze oxidation.

• Reducing Agents: During subsequent synthetic steps, if a reduction is required (e.g., reducing a Schiff base), use a mild reducing agent like NaBH₄ in aqueous ethanol, which has been shown to avoid the oxidation of the thiol group. [2] Purification:

If disulfide formation has occurred, it can often be reversed by treatment with a suitable reducing agent.

• Dissolve the impure product in an appropriate solvent.

• Add a mild reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

• Stir the reaction at room temperature and monitor the disappearance of the disulfide (e.g., by TLC or LC-MS).

• Once the reduction is complete, re-precipitate or recrystallize the purified thiol product.

Question 3: My reaction yield is low, and I'm isolating unreacted thiocarbohydrazide. What could be the cause?

Answer:

Low yields with recovery of starting material typically point to incomplete reaction, which can be caused by several factors related to reaction conditions and reagent quality.

Causality & Mechanism:

The initial acylation and subsequent cyclization are equilibrium-driven processes that require sufficient energy and time to proceed to completion.

• Insufficient Activation Energy: The reaction temperature may be too low, or the reaction time too short for the cyclization to occur efficiently.

• Reagent Stoichiometry and Purity: Using an incorrect molar ratio or impure starting materials (especially wet thiocarbohydrazide or diluted formic acid) can hinder the reaction.

• Poor Solvent Choice: The chosen solvent may not be suitable for achieving the required reaction temperature or may not adequately dissolve the reactants.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting low yields.

Specific Recommendations:

• Reaction Conditions: For the reaction of thiocarbohydrazide with formic acid, refluxing is often necessary to drive the cyclization. [2]Ensure the reaction is heated adequately for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Reagents: Use freshly opened or properly stored thiocarbohydrazide and formic acid. Thiocarbohydrazide can degrade over time. Ensure accurate molar ratios are used.

• Water Removal: In some syntheses of related triazoles, removing the water formed during the reaction can help drive the equilibrium towards the product. [3]This can be achieved by azeotropic distillation if an appropriate solvent is used.

References

• Scientific & Academic Publishing. Thiocarbohydrazides: Synthesis and Reactions.
• MDPI. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester.
• ResearchGate. Synthesis of some novel 4-amino-4H-1,2,4-triazole-3-thiol derivatives.
• ResearchGate. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives.
• MDPI. Biological Applications of Thiocarbohydrazones and Their Metal Complexes: A Perspective Review.
• MDPI. Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring.
• ResearchGate. Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives.
• National Center for Biotechnology Information. 4-Amino-1,2,4-triazole-3-thione as a Promising Scaffold for the Inhibition of Serine and Metallo-β-Lactamases.
• National Center for Biotechnology Information. Preparation and antitumor effects of 4-amino-1,2,4-triazole Schiff base derivative.
• SciSpace. Cyclizations of Thiocarbohydrazide and its Mono-hydrazones. Part III. Reactions with Carbon Disulphide in Pyridine..
• ResearchGate. (PDF) Thiocarbohydrazides: Synthesis and Reactions.
• National Center for Biotechnology Information. Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents.
• Google Patents. US6504033B1 - Process for the preparation of 4-amino-1,2,4-Triazole.

Sources

• 1. mdpi.com [mdpi.com]
• 2. 4-Amino-1,2,4-triazole-3-thione as a Promising Scaffold for the Inhibition of Serine and Metallo-β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US6504033B1 - Process for the preparation of 4-amino-1,2,4-Triazole - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol Derivatives

Welcome to the technical support center for the purification of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of heterocyclic compounds. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the successful isolation of your target molecules with high purity.

I. Understanding the Molecule: Key Physicochemical Properties

Before delving into purification techniques, it is crucial to understand the key structural features of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols that influence their purification.

• Amphoteric Nature: The presence of a basic 4-amino group and an acidic 3-thiol group imparts amphoteric properties to these molecules. This allows for manipulation of their solubility in aqueous solutions of varying pH, a property that can be exploited for purification via acid-base extraction.[1]

• Thiol Group Reactivity: The thiol group is susceptible to oxidation, which can lead to the formation of disulfide byproducts. This necessitates careful handling and, in some cases, the use of antioxidants or inert atmospheres during purification.

• Polarity: The combination of the polar triazole ring, the amino group, and the thiol group generally renders these compounds moderately to highly polar. This polarity dictates the choice of solvents for recrystallization and the mobile phase for column chromatography.

II. Troubleshooting Common Purification Challenges

This section addresses specific issues that may arise during the purification of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives and provides actionable solutions.

A. Recrystallization Issues

Recrystallization is a powerful and commonly used technique for the purification of solid organic compounds.[2] However, achieving efficient purification of triazole-thiol derivatives can be challenging.

Q1: My compound "oils out" instead of crystallizing upon cooling. What should I do?

A1: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point, or when the solution is supersaturated.[3]

• Causality: The high concentration of the compound or the presence of impurities can lower the melting point of the mixture, leading to the separation of a liquid phase instead of solid crystals. Rapid cooling can also contribute to this problem.[4]

• Troubleshooting Protocol:

  • Re-heat the solution: Add a small amount of additional hot solvent to the mixture until the oil redissolves completely.

  • Slow Cooling: Allow the flask to cool slowly to room temperature. Do not place it directly in an ice bath. You can insulate the flask to slow down the cooling rate.

  • Scratching: If crystals do not form, gently scratch the inside of the flask at the surface of the solution with a glass rod. This creates nucleation sites for crystal growth.[3]

  • Seeding: Introduce a tiny crystal of the pure compound (a "seed crystal") into the cooled solution to induce crystallization.[4]

  • Solvent System Modification: If the problem persists, consider using a different solvent or a solvent mixture. A common strategy is to dissolve the compound in a good solvent (e.g., ethanol) and then add a poor solvent (e.g., water) dropwise at an elevated temperature until the solution becomes slightly turbid. Then, allow it to cool slowly.[2]

Q2: I am getting a very low yield after recrystallization. How can I improve it?

A2: Low recovery can be due to several factors, including the use of excessive solvent or premature crystallization.

• Causality: Using too much solvent will result in a significant portion of your compound remaining in the mother liquor even after cooling.[4] Conversely, if the solution cools too quickly or if filtration is not performed efficiently, product can be lost.

• Troubleshooting Protocol:

  • Minimize Solvent Usage: Use the minimum amount of hot solvent necessary to fully dissolve the compound.[2]

  • Cool Thoroughly: Ensure the solution is cooled sufficiently in an ice bath before filtration to maximize crystal precipitation.

  • Wash with Cold Solvent: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities without dissolving the product.

  • Recover from Mother Liquor: If a significant amount of product is suspected to be in the mother liquor, you can concentrate the filtrate by evaporation and attempt a second crystallization.[4]

Visualizing the Recrystallization Troubleshooting Workflow

Caption: Troubleshooting workflow for common recrystallization problems.

B. Column Chromatography Challenges

Column chromatography is a versatile technique for separating components of a mixture based on their differential adsorption to a stationary phase.[5]

Q3: My compound is not moving from the origin on the TLC plate, and I can't get it to elute from the column. What is happening?

A3: This indicates that your compound is too polar for the chosen mobile phase and is strongly adsorbed to the stationary phase (usually silica gel).

• Causality: The highly polar nature of the triazole-thiol derivatives can lead to strong interactions with the polar silica gel stationary phase.

• Troubleshooting Protocol:

  • Increase Mobile Phase Polarity: Drastically increase the polarity of your eluting solvent system. For example, if you are using a hexane/ethyl acetate mixture, switch to a dichloromethane/methanol or an ethyl acetate/methanol system.[3]

  • Use a More Polar Stationary Phase: While less common, for extremely polar compounds, you might consider using a more polar stationary phase like alumina.

  • Consider Reverse-Phase Chromatography: In reverse-phase chromatography, the stationary phase is non-polar (e.g., C18 silica), and a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used. This is often a good alternative for purifying highly polar compounds.

Q4: I am seeing streaking or tailing of my compound spot on the TLC plate and column fractions are not clean. How can I fix this?

A4: Streaking or tailing is often a sign of compound overloading, interactions with the stationary phase, or the presence of acidic/basic impurities.

• Causality: The acidic thiol and basic amino groups can interact with the slightly acidic silica gel, leading to poor peak shape. Overloading the column with too much crude material will also result in poor separation.[3]

• Troubleshooting Protocol:

  • Reduce Sample Load: Ensure you are not overloading the column. A general rule of thumb is to load 1-5% of the stationary phase's weight with your crude material.[3]

  • Modify the Mobile Phase: Add a small amount of a modifier to the mobile phase to improve peak shape.

    • For basic compounds, adding a small amount of triethylamine (0.1-1%) can help to saturate the acidic sites on the silica gel and reduce tailing.

    • For acidic compounds, adding a small amount of acetic acid or formic acid (0.1-1%) can have a similar effect.

  • Use Deactivated Silica Gel: You can purchase commercially available deactivated silica gel or prepare it by treating regular silica gel with a suitable reagent.[6]

Table 1: Recommended Starting Solvent Systems for Column Chromatography

Polarity of Aryl Substituent	Stationary Phase	Recommended Mobile Phase (Gradient Elution)	Modifier (if needed)
Non-polar (e.g., phenyl, tolyl)	Silica Gel	Hexane/Ethyl Acetate (start with low polarity and gradually increase)	0.5% Triethylamine
Moderately Polar (e.g., halophenyl)	Silica Gel	Dichloromethane/Methanol (start with low polarity and gradually increase)	0.5% Triethylamine
Highly Polar (e.g., nitrophenyl)	Silica Gel or C18	Ethyl Acetate/Methanol or Water/Acetonitrile (for C18)	0.1% Acetic Acid (for silica)

C. Acid-Base Extraction Troubleshooting

Acid-base extraction is an effective method for separating acidic, basic, and neutral compounds.[1]

Q5: After basifying the aqueous layer to precipitate my triazole-thiol, I get a very fine precipitate that is difficult to filter. What can I do?

A5: The formation of very fine particles is a common issue, especially with rapid pH changes.

• Causality: Rapid neutralization can lead to the formation of a large number of small nuclei, resulting in a fine precipitate that can clog filter paper.

• Troubleshooting Protocol:

  • Slow Addition of Acid/Base: Add the acid or base dropwise with vigorous stirring to control the rate of precipitation.

  • Cool the Solution: Perform the precipitation in an ice bath to decrease the solubility of your compound and potentially form larger crystals.

  • "Digest" the Precipitate: After precipitation, gently warm the mixture (if the compound is stable) and then allow it to cool slowly. This process, known as digestion, can promote the growth of larger crystals from the smaller ones.

  • Use a Different Filtration Aid: If the precipitate is still too fine, consider using a pad of Celite® in your filter funnel to aid in the filtration.

  • Back-Extraction: If filtration remains problematic, an alternative is to re-extract the product. After basifying the aqueous layer, extract your compound back into an organic solvent like ethyl acetate or dichloromethane. Then, dry the organic layer and evaporate the solvent.[7]

Visualizing the Acid-Base Extraction and Purification Workflow

Caption: A simplified workflow for purification using acid-base extraction.

III. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols?

A1: Common impurities often include unreacted starting materials such as the corresponding aryl carboxylic acid hydrazide and thiosemicarbazide.[8][9] Additionally, side products from the cyclization reaction can be present. If the reaction is not carried out under optimal conditions, oxidation of the thiol group to a disulfide can also occur.

Q2: Can I use water as a recrystallization solvent?

A2: Yes, water can be a suitable recrystallization solvent for some 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives, particularly those with more polar aryl substituents.[10] However, for derivatives with non-polar aryl groups, a mixture of a polar organic solvent like ethanol or methanol with water is often more effective.[11] It is always best to perform small-scale solvent screening to find the optimal conditions for your specific compound.

Q3: My purified compound has a slight yellow tint. Is this normal?

A3: While many pure 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols are white or off-white crystalline solids, a slight yellow color can sometimes be observed. This may be due to trace impurities or slight oxidation. If the compound's analytical data (NMR, MS, melting point) are consistent with the desired product and TLC shows a single spot, the color may not be a significant issue for many applications. However, for very high purity requirements, a second purification step, such as another recrystallization or a quick column chromatography plug, may be necessary.

Q4: How can I confirm the purity of my final product?

A4: A combination of techniques should be used to confirm the purity of your 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivative.

• Thin-Layer Chromatography (TLC): The purified compound should appear as a single spot in multiple solvent systems of varying polarities.

• Melting Point: A sharp melting point range (typically 1-2 °C) is indicative of a pure compound.

• Spectroscopic Methods:

  • ¹H and ¹³C NMR Spectroscopy: These techniques will confirm the structure of your compound and can reveal the presence of impurities.[12][13]

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

• Elemental Analysis: This provides the elemental composition of your compound and is a good indicator of purity.

IV. References

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. [Link]

• The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes. ScienceGate. [Link]

• How to Purify an organic compound via recrystallization or reprecipitation? ResearchGate. [Link]

• Acid-Base Extraction. University of Colorado Boulder. [Link]

• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. National Center for Biotechnology Information. [Link]

• comparative study of various synthetic methods of 1,2,3-triazoles via click reaction: a mini review. World Journal of Pharmaceutical Research. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo. [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine. [Link]

• Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[12][13] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

• Removal of Smelly Thiol via Extraction? Reddit. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Center for Biotechnology Information. [Link]

• Synthesis of Novel 1,3-Substituted 1H-[12][13]-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

• A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. National Center for Biotechnology Information. [Link]

• Synthesis of Triazole Compounds. ISRES Publishing. [Link]

• 4.8: Acid-Base Extraction. Chemistry LibreTexts. [Link]

• Synthesis and Crystallization of N-Rich Triazole Compounds. MDPI. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Acid–base extraction. Wikipedia. [Link]

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry. [Link]

Sources

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. wisdomlib.org [wisdomlib.org]
• 6. Purification [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 12. Istanbul University Press [iupress.istanbul.edu.tr]
• 13. The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

Technical Support Center: Recrystallization of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals on the purification of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol via recrystallization from ethanol. The content is structured to address common experimental challenges through a detailed troubleshooting guide and frequently asked questions, ensuring both procedural success and a deep understanding of the underlying chemical principles.

Core Principles: Why Recrystallize from Ethanol?

Recrystallization is a cornerstone purification technique in organic chemistry, predicated on the differential solubility of a compound in a hot versus a cold solvent. The goal is to select a solvent that dissolves the target compound and its impurities at high temperatures but allows only the target compound to crystallize upon cooling, leaving the impurities behind in the solution (the mother liquor).

Ethanol is an excellent choice for 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol for several key reasons:

• Favorable Solubility Gradient : The compound exhibits significantly higher solubility in hot ethanol than in cold ethanol, which is the primary requirement for effective recrystallization.

• Polarity Match : As a polar protic solvent, ethanol effectively dissolves the polar 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol molecule, which contains multiple hydrogen bond donors (-NH₂, -SH) and acceptors (triazole nitrogens).

• Volatility : Ethanol's boiling point (78 °C) is high enough to facilitate dissolution but low enough to be easily removed from the purified crystals under vacuum without requiring excessive heat that could degrade the compound.

• Inertness : Ethanol does not react with the triazole-thiol, ensuring the chemical integrity of the purified product.

Key Physical & Chemical Properties

A summary of the essential properties for the target compound is provided below. This data is critical for characterization and purity assessment post-recrystallization.

Property	Value	Source
Molecular Formula	C₈H₈N₄S	[1]
Molecular Weight	192.24 g/mol	[1]
Appearance	White crystals/powder	[1]
Melting Point	212-214 °C	[1]
Solubility	Soluble in DMSO	[1]

Standard Recrystallization Protocol

This protocol outlines the standard procedure for recrystallizing 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol from ethanol.[1][2]

Materials:

• Crude 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol

• Ethanol (Reagent grade or absolute)

• Erlenmeyer flasks (2)

• Hot plate with stirring capability

• Condenser (optional, but recommended)

• Buchner funnel and filter flask

• Filter paper

• Glass stir rod

• Watch glass

Step-by-Step Methodology:

• Dissolution : Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of ethanol, just enough to create a slurry. Heat the mixture to a gentle boil on a hot plate with stirring.

• Solvent Addition : Continue adding ethanol dropwise to the boiling slurry until all the solid has just dissolved. This creates a saturated solution and is critical for maximizing yield. Avoid adding a large excess of solvent.

• Hot Filtration (Optional) : If insoluble impurities are visible in the hot solution, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be done rapidly to prevent premature crystallization.

• Cooling & Crystallization : Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals. Subsequently, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation : Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing : Wash the collected crystals with a small amount of ice-cold ethanol to rinse away any remaining mother liquor containing impurities.[2]

• Drying : Dry the purified crystals under vacuum. The final product should be a white, crystalline powder.[1]

• Purity Assessment : Determine the melting point of the dried crystals. A sharp melting point within the literature range (212-214 °C) indicates high purity.[1]

Recrystallization Workflow Diagram

Caption: Standard workflow for recrystallizing the target compound.

Troubleshooting Guide (Q&A)

This section addresses specific problems encountered during the recrystallization process.

Q1: My compound is not dissolving in the boiling ethanol, even after adding a lot of solvent.

• Probable Cause : You may be starting with too much solvent, preventing the mixture from reaching the true boiling point of ethanol efficiently. Alternatively, your starting material might contain a significant fraction of insoluble impurities.

• Solution :

  • Ensure the solution is vigorously boiling.

  • Add the solvent in small portions, allowing the solution to return to a boil after each addition.

  • If a portion of the material remains undissolved after adding a substantial amount of solvent (e.g., >20-30 mL per gram of crude product), it is likely an insoluble impurity. In this case, proceed to the hot filtration step to remove it.

Q2: No crystals have formed, even after cooling the solution in an ice bath.

• Probable Cause : This is a classic sign of using too much solvent, resulting in a solution that is not supersaturated upon cooling. A second possibility is that the solution cooled too rapidly, preventing crystal nucleation.

• Solution :

  • Reduce Solvent Volume : Gently heat the solution to boil off some of the ethanol. Reduce the volume by about 25% and then attempt the slow cooling process again.

  • Induce Crystallization : If the solution is supersaturated but reluctant to crystallize, try scratching the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide nucleation sites for crystal growth.

  • Seeding : Add a tiny crystal from a previous successful batch (a "seed crystal") to the solution to initiate crystallization.

Q3: An oil or amorphous solid crashed out of the solution instead of fine crystals.

• Probable Cause : The solution was cooled too quickly, or it was too concentrated, causing the compound to precipitate out of solution below its melting point as a liquid ("oiling out"). This is common for compounds with lower melting points or when impurities are present that depress the melting point.

• Solution :

  • Re-heat the solution until the oil or precipitate completely redissolves.

  • Add a small amount of additional hot ethanol (approx. 10-20% of the total volume) to slightly decrease the concentration.

  • Ensure the solution cools very slowly. Insulate the flask with glass wool or paper towels to slow the rate of heat loss. Allow it to stand undisturbed at room temperature for several hours before moving to an ice bath.

Q4: The final yield of my purified product is very low.

• Probable Cause : Several factors can lead to low yield:

  • Using a large excess of solvent during the dissolution step.

  • Premature crystallization during a hot filtration step.

  • Washing the final crystals with too much cold solvent, or with solvent that was not sufficiently cold.

  • The crude material had a low percentage of the desired compound to begin with.

• Solution :

  • Optimize Solvent Volume : Use the absolute minimum volume of boiling solvent required for dissolution.

  • Improve Hot Filtration : Ensure the receiving flask and funnel are pre-heated to minimize heat loss and prevent the product from crystallizing in the filter paper.

  • Minimize Washing Loss : Use only a very small volume of ice-cold ethanol for washing the crystals on the filter.

  • Second Crop : The mother liquor (the filtrate) may still contain a significant amount of dissolved product. You can attempt to recover a "second crop" of crystals by boiling off a large portion of the solvent from the filtrate and repeating the cooling process. Note that this second crop may be less pure than the first.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common recrystallization problems.

Frequently Asked Questions (FAQs)

Q: Can I use a different alcohol, like methanol or isopropanol? A: Yes, other alcohols could work. Methanol would likely show higher solubility, potentially leading to lower yields unless carefully controlled. Isopropanol has a higher boiling point, which might be advantageous if solubility in ethanol is borderline. However, ethanol is a well-documented and reliable solvent for this specific compound.[1][3][4] A change in solvent would require re-optimization of the protocol.

Q: How pure does my crude material need to be for recrystallization to work well? A: Recrystallization is most effective when the desired compound constitutes the major component (typically >80-85%) and the impurities have different solubility profiles. If the material is heavily contaminated with an impurity that has very similar solubility to your product, a single recrystallization may not be sufficient, and chromatographic purification might be necessary.

Q: My purified compound's melting point is lower than 212 °C and melts over a wide range. What does this mean? A: This is a strong indication that the compound is still impure. Impurities disrupt the crystal lattice, typically causing a depression and broadening of the melting point range. A second recrystallization may be necessary to improve purity. It could also indicate that the compound is not completely dry and residual solvent is present.

Q: What is the purpose of the thione/thiol group in this molecule? A: The 1,2,4-triazole-3-thiol core is a significant pharmacophore in medicinal chemistry. The thiol (-SH) group, which exists in tautomeric equilibrium with the thione (C=S) form, is a key functional group that can chelate with metal ions in enzymes and participate in various biological interactions.[1] This structural motif is explored for its antimicrobial, antifungal, and antioxidant activities.[3][4][5]

References

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo.

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

• Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. MDPI. [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Pharmacia. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. [Link]

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• 5. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

Reference Data & Comparative Studies

Structure-activity relationship (SAR) studies of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives

A Comprehensive Guide to the Structure-Activity Relationship (SAR) of 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol Derivatives

Introduction: The Versatile 4H-1,2,4-Triazole-3-thiol Scaffold

The 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol core is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its broad spectrum of pharmacological activities.[1][2] These compounds, characterized by a five-membered ring with three nitrogen atoms, an amino group at the 4-position, and a thiol group at the 3-position, have garnered significant attention from researchers. The unique structural features of this scaffold, including its ability to act as a hydrogen bond donor and acceptor, and the potential for the thiol group to coordinate with metal ions in enzymes, contribute to its diverse biological profile.[3] Derivatives of 1,2,4-triazole-3-thiol have demonstrated a wide array of biological effects, including antimicrobial, anticancer, anticonvulsant, anti-inflammatory, and antioxidant properties.[1][2][4][5]

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives. We will delve into the key structural modifications that influence their biological activity, present comparative experimental data, and provide detailed protocols for their synthesis and evaluation.

General Synthesis Strategy

The most common and efficient method for synthesizing the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold involves the cyclization of a key intermediate, potassium dithiocarbazinate.[3][6] This multi-step synthesis is a cornerstone for accessing a diverse library of derivatives for SAR studies.

Experimental Protocol: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This protocol outlines a typical synthesis, starting from a substituted benzoic acid.

Step 1: Synthesis of Benzoic Acid Hydrazide

• A mixture of methyl benzoate (0.12 mol) and hydrazine hydrate (0.12 mol) is refluxed for 1 hour.

• Absolute ethanol (40 ml) is added, and the reflux is continued for an additional 3 hours.

• Upon cooling, the resulting white crystals of benzoic acid hydrazide are collected and can be recrystallized from ethanol.[7]

Step 2: Synthesis of Potassium Dithiocarbazinate

• Benzoic acid hydrazide (0.01 mol) is dissolved in a cooled solution of potassium hydroxide (0.03 mol) in absolute ethanol (15 mL).

• Carbon disulfide (0.05 mol) is added dropwise to the cooled solution while stirring.

• The reaction mixture is stirred at room temperature for 12 hours.

• Dry ether is added to precipitate the yellow potassium dithiocarbazinate salt, which is then filtered, washed with ether, and dried.[3][7]

Step 3: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

• A suspension of the potassium dithiocarbazinate salt (0.02 mol) and hydrazine hydrate (0.04 mol) in water (40 mL) is refluxed.[3][7]

• The reaction is monitored for the evolution of hydrogen sulfide gas.

• Once the reaction is complete (indicated by the cessation of gas evolution), the mixture is cooled.

• The cooled solution is diluted with cold water and acidified with concentrated hydrochloric acid to precipitate the product.

• The resulting white solid of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol is filtered, washed with cold water, and can be recrystallized from ethanol or an ethanol-water mixture.[6]

Caption: General workflow for the synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol.

Antimicrobial Activity: A Comparative Analysis

Derivatives of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol have shown significant promise as antimicrobial agents, exhibiting activity against a range of bacteria and fungi.[4][8][9] The SAR in this area is particularly well-defined, with specific substitutions on the 5-phenyl ring playing a crucial role in modulating activity.

Key SAR Findings for Antimicrobial Activity:

• Influence of Substituents on the 5-Aryl Ring: The nature and position of substituents on the aryl ring at the 5-position significantly impact antimicrobial potency.

  • Electron-donating groups , such as hydroxyl (-OH) and methoxy (-OCH3), have been shown to enhance antimicrobial activity.[4] This is attributed to their ability to increase hydrogen bonding interactions with the cell wall proteins of microorganisms.[4]

  • Electron-withdrawing groups , like nitro (-NO2) and chloro (-Cl), can also influence activity, likely by altering the electronic properties of the molecule and its ability to bind to biological targets.[4]

• Role of the 4-Amino Group: The 4-amino group is a key pharmacophore. Its condensation with various aromatic aldehydes to form Schiff bases can lead to compounds with enhanced and broad-spectrum antimicrobial activity.[1] The selection of aldehydes with different electronic properties (electron-donating and electron-withdrawing groups) is a critical strategy in optimizing the biological activity of these derivatives.[9]

Comparative Antimicrobial Activity Data

Compound	R Group (at C5)	Test Organism	MIC (µg/mL)	Reference
1	4-Pyridyl	Bacillus subtilis	-	[9]
1a	4-Pyridyl (Schiff base with 4-chlorobenzaldehyde)	Bacillus subtilis	18	[9]
1b	4-Pyridyl (Schiff base with 4-nitrobenzaldehyde)	Bacillus subtilis	16	[9]
2	Phenyl	Staphylococcus aureus	-	[4]
2a	4-Hydroxyphenyl	Staphylococcus aureus	Significant Activity	[4]
3	Adamantyl	Listeria monocytogenes	> Streptomycin	[4]
4	Phenyl	Candida albicans	-	[9]
4a	4-Pyridyl (Schiff base with 2-hydroxy-5-bromobenzaldehyde)	Candida albicans	24	[9]

Note: "-" indicates that specific quantitative data was not provided in the source, but the compound was part of a series showing activity.

Caption: Key SAR points for the antimicrobial activity of 1,2,4-triazole-3-thiol derivatives.

Anticancer Activity: Emerging Potential

The 1,2,4-triazole scaffold is also a promising framework for the development of novel anticancer agents.[4][5] SAR studies in this area are focused on identifying derivatives with high cytotoxicity towards cancer cell lines and good selectivity over non-cancerous cells.

Key SAR Findings for Anticancer Activity:

• Hybrid Molecules: The combination of the 1,2,4-triazole-3-thiol moiety with other pharmacologically active scaffolds, such as isatin and hydrazone, has yielded hybrid compounds with potent anticancer activity.[5]

• Metal Complexation: Coordination of the triazole ligand with transition metal ions (e.g., Cd²⁺, Zn²⁺) can significantly enhance its anticancer potential.[3] This is likely due to changes in the geometry and electronic properties of the molecule, which may improve its interaction with biological targets.

• Substitution on the Hydrazone Moiety: For derivatives bearing a hydrazone linkage, substitutions on the aromatic ring of the hydrazone component can influence cytotoxicity and selectivity. For instance, a dimethylamino group has been shown to confer selectivity towards cancer cells and inhibit cell migration.[5]

Comparative Anticancer Activity Data (IC50 Values)

Compound	Modification	Cell Line	IC50 (µM)	Reference
Hydrazone 4	Isatin-triazole hybrid	MDA-MB-231 (Breast)	2-17	[5]
Hydrazone 14	Isatin-triazole hybrid	IGR39 (Melanoma)	2-17	[5]
Hydrazone 18	Isatin-triazole hybrid	Panc-1 (Pancreatic)	2-17	[5]
Complex IVc	Cd²⁺ complex of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol	MCF-7 (Breast)	28.45 ± 2.34	[3]
Complex IVe	Zn²⁺ complex of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol	MCF-7 (Breast)	52.57 ± 4.72	[3]

Anticonvulsant Activity: Targeting the Central Nervous System

Derivatives of 1,2,4-triazole are well-documented for their anticonvulsant properties.[2][10][11] The SAR for this activity often revolves around the lipophilicity of the molecule and the nature of the substituents at the 4- and 5-positions of the triazole ring.

Key SAR Findings for Anticonvulsant Activity:

• Aryl and Alkyl Substitutions: The presence of aryl and/or alkyl groups at the 4- and 5-positions is a common feature of anticonvulsant triazoles.[10] These groups can influence the molecule's ability to cross the blood-brain barrier and interact with targets in the central nervous system.

• Mechanism of Action: The anticonvulsant activity of some 1,2,4-triazole derivatives is attributed to their ability to interact with sodium channels or modulate GABA receptors.[10]

• Amino Group Substitution: The presence of a primary aromatic amino group has been identified as being essential for the bioactivity of some anticonvulsant triazole derivatives.[11]

Experimental Protocol: Evaluation of Anticonvulsant Activity (Pentylenetetrazole-induced Seizure Model)

• Animal Model: Mice are used for this assay.

• Test Compound Administration: The synthesized triazole derivatives are administered to the test groups of mice, typically via intraperitoneal injection.

• Positive Control: A standard anticonvulsant drug, such as diazepam, is administered to a positive control group.

• Induction of Seizures: After a specific period to allow for drug absorption, a lethal dose of pentylenetetrazole (PTZ) is administered to induce convulsions.

• Observation: The ability of the test compounds to protect the mice against PTZ-induced convulsions is observed and compared to the control groups. The dose at which 50% of the animals are protected (ED50) is calculated.[12]

Antioxidant Activity: Scavenging Free Radicals

Certain 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives have also been investigated for their antioxidant potential.[7][13] The ability to scavenge free radicals is an important property for compounds that may be used to combat oxidative stress-related diseases.

Key SAR Findings for Antioxidant Activity:

• The Unsubstituted Core: The parent compound, 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol, has demonstrated significant antiradical activity.[13] This suggests that the core scaffold itself possesses inherent antioxidant properties.

• Concentration Dependence: The antioxidant effect is typically concentration-dependent, with higher concentrations exhibiting greater radical scavenging activity.[13]

Experimental Protocol: DPPH Radical Scavenging Assay

• Reagents: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH), a stable free radical, in a suitable solvent (e.g., ethanol) is prepared. This solution has an intense purple color.

• Assay Procedure: The test compounds are added to the DPPH solution at various concentrations.

• Measurement: The mixture is incubated, and the absorbance is measured at a specific wavelength (typically around 517 nm).

• Analysis: A decrease in absorbance, corresponding to a color change from purple to yellow, indicates that the test compound has scavenged the DPPH free radicals. The percentage of radical scavenging activity is then calculated.[13]

Conclusion and Future Directions

The 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold is a remarkably versatile platform for the design and development of new therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that targeted modifications to this core structure can lead to potent and selective compounds with a wide range of biological activities. The ease of synthesis and the potential for further derivatization at multiple positions make this scaffold an attractive starting point for future drug discovery efforts.

Future research in this area should focus on:

• Elucidating Mechanisms of Action: While SAR studies provide valuable information on what structural features are important for activity, further research is needed to understand the precise molecular mechanisms by which these compounds exert their effects.

• Optimizing Pharmacokinetic Properties: In addition to potency, future studies should also investigate the absorption, distribution, metabolism, and excretion (ADME) properties of these derivatives to improve their drug-likeness.

• Exploring Novel Biological Targets: The broad biological profile of this scaffold suggests that it may interact with a variety of biological targets. High-throughput screening and other advanced techniques could be used to identify novel applications for these compounds.

By leveraging the existing knowledge of the SAR of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives and embracing new technologies, the scientific community can continue to unlock the full therapeutic potential of this remarkable class of compounds.

References

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. Retrieved January 24, 2026, from [Link]

• Prachand, S. (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][3][4] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. Retrieved January 24, 2026, from [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). Pharmacia, 68(3), 643-649. [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2025). Ginekologia i Poloznictwo. Retrieved January 24, 2026, from [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Center for Biotechnology Information. Retrieved January 24, 2026, from [Link]

• Demirbas, N., et al. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(10), 848-858. [Link]

• Synthesis of 4-amino-5-substituted phenyl-4H-1,2,4-triazole-3-thiol. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2015). ResearchGate. Retrieved January 24, 2026, from [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2015). Istanbul University Press. Retrieved January 24, 2026, from [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][4]-triazole-3-thiol derivatives as antimicrobial agents. (n.d.). Semantic Scholar. Retrieved January 24, 2026, from [Link]

• Synthesis of Two Novel 3-Amino-5-[4-chloro-2-phenoxyphenyl]-4H-1,2,4-triazoles with Anticonvulsant Activity. (2010). PubMed. Retrieved January 24, 2026, from [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2004). MDPI. Retrieved January 24, 2026, from [Link]

• Sabale, P. M., & Mehta, P. (n.d.). SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. Retrieved January 24, 2026, from [Link]

• Synthesis and Research Anticonvulsant Activity of Annulated Triazolo-Thiadiazine Derivative in Laboratory Animals. (2023). Biomedical and Pharmacology Journal. Retrieved January 24, 2026, from [Link]

• Recent developments on triazole nucleus in anticonvulsant compounds: a review. (2018). National Center for Biotechnology Information. Retrieved January 24, 2026, from [Link]

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A Comparative Analysis of 1,2,4-Triazole Derivatives' Binding Affinities to DNA Gyrase and COX-2: A Guide for Drug Development Professionals

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and capacity to engage with biological targets through hydrogen bonding and dipole interactions.[1][2] This guide provides a comparative analysis of the binding affinities of 1,2,4-triazole derivatives to two clinically significant enzymes: DNA gyrase, a crucial antibacterial target, and cyclooxygenase-2 (COX-2), a key mediator of inflammation.[1][3][4] This document is intended to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the structure-activity relationships (SAR) that govern the potency and selectivity of these compounds, supported by experimental data and detailed protocols.

Introduction to Target Enzymes: DNA Gyrase and COX-2

DNA Gyrase: This bacterial type II topoisomerase introduces negative supercoils into DNA, a process essential for DNA replication and transcription.[3] Its absence in higher eukaryotes makes it an attractive target for the development of antibacterial agents with selective toxicity.[3] Inhibition of DNA gyrase leads to the cessation of DNA synthesis and bacterial growth.[3]

Cyclooxygenase-2 (COX-2): As an inducible enzyme, COX-2 levels rise significantly during inflammation, where it catalyzes the production of pro-inflammatory prostaglandins from arachidonic acid.[4][5][6] Selective inhibition of COX-2 over its constitutive isoform, COX-1, is a key strategy in the development of anti-inflammatory drugs with reduced gastrointestinal side effects.[5][7]

The diverse therapeutic potential of 1,2,4-triazole derivatives stems from their ability to form various non-covalent interactions, including hydrogen bonds, van der Waals forces, and hydrophobic interactions with different biological targets.[1] The nitrogen atoms within the triazole ring are pivotal for receptor binding, acting as hydrogen bond donors or acceptors.[1]

Comparative Analysis of Binding Affinities

The binding affinity of 1,2,4-triazole derivatives to DNA gyrase and COX-2 is highly dependent on the nature and position of substituents on the triazole core and any appended ring systems. This section explores the structural features that confer potency and selectivity for each enzyme.

Interaction with DNA Gyrase

Molecular docking studies have been instrumental in elucidating the binding modes of 1,2,4-triazole derivatives with DNA gyrase. These studies reveal that the binding affinities can range significantly, with some compounds exhibiting strong interactions. For instance, in a study of 1,2,4-triazole analogues against Mycobacterium tuberculosis DNA gyrase, binding affinities were observed in the range of -6.2 to -12.3 kcal/mol.[8] Another study identified a lead compound with a binding affinity of -12.3 kcal/mol, highlighting the potential of this scaffold.[8] Further computational design based on a lead compound with a binding affinity of -18.12 kcal/mol resulted in a novel derivative with a predicted binding affinity of -24.3 kcal/mol, indicating that targeted modifications can significantly enhance binding.[8]

Structure-Activity Relationship (SAR) for DNA Gyrase Inhibition:

• Aromatic and Heterocyclic Substituents: The presence of various aromatic and heterocyclic moieties attached to the 1,2,4-triazole core is a common feature in potent DNA gyrase inhibitors.

• Halogen Atoms: The incorporation of halogen atoms, such as chlorine, on appended phenyl rings can enhance antimicrobial activity.[9] For example, derivatives with 2,4-dichlorophenyl groups have shown significant potency.[9][10]

• Methoxy Groups: Substitution with multiple methoxy groups has also been shown to improve antibacterial activity, potentially due to favorable electronic and steric interactions within the enzyme's binding site.[9]

Interaction with COX-2

Numerous studies have explored 1,2,4-triazole derivatives as selective COX-2 inhibitors for anti-inflammatory applications.[2][11] The selectivity for COX-2 over COX-1 is a critical parameter to minimize side effects.

One study on non-carboxylic naproxen analogues bearing a 1,2,4-triazole ring identified a compound with a potent COX-2 inhibitory activity (IC50 of 0.40 µM) and a high selectivity index (>62.50).[2] Another series of diaryl-1,2,4-triazolo[3,4-a]pyrimidine hybrids demonstrated significant COX-2 inhibition, with the most potent compounds having IC50 values of 10.50 µM and 11.60 µM, and selectivity indices of 25 and 20, respectively.[5] For comparison, the standard drug celecoxib had a COX-2 IC50 of 42 µM and a selectivity index of 8 in the same study.[5] Furthermore, eugenol-based 1,2,4-triazole derivatives have also been identified as potent COX-2 inhibitors, with one compound showing an IC50 of 0.28 µM.[12]

Structure-Activity Relationship (SAR) for COX-2 Inhibition:

• Sulphonamide Moiety: Similar to the selective COX-2 inhibitor celecoxib, the incorporation of a sulphonamide group is a key structural feature for potent and selective COX-2 inhibition in some 1,2,4-triazole derivatives.[7]

• Diaryl Substitution: The presence of two aryl groups attached to the heterocyclic system is a common characteristic of many selective COX-2 inhibitors. Molecular docking studies suggest that one of the aryl groups inserts into a side pocket of the COX-2 active site, which is responsible for selectivity.[5]

• Hydrogen Bonding: The amino group at position 5 and the nitrile group at position 6 of some triazolopyrimidine hybrids have been shown to form crucial hydrogen bonding interactions with key amino acid residues in the COX-2 active site, such as Arg120, Arg513, and Tyr355.[5]

Data Summary

Compound Class	Target Enzyme	Binding Affinity/Inhibitory Concentration	Reference
1,2,4-Triazole Analogues	M. tuberculosis DNA Gyrase	Binding Affinities: -6.2 to -12.3 kcal/mol	[8]
Designed 1,2,4-Triazole Derivative	M. tuberculosis DNA Gyrase	Predicted Binding Affinity: -24.3 kcal/mol	[8]
Non-carboxylic Naproxen Analogue	COX-2	IC50: 0.40 µM (Selectivity Index >62.50)	[2]
Diaryl-1,2,4-triazolo[3,4-a]pyrimidine Hybrids	COX-2	IC50: 10.50 µM (Selectivity Index: 25)	[5]
Eugenol-based 1,2,4-Triazole Derivative	COX-2	IC50: 0.28 µM	[12]

Experimental Protocols

To ensure the reproducibility and validity of binding affinity studies, standardized and well-documented protocols are essential. The following sections provide detailed methodologies for assessing the inhibition of DNA gyrase and COX-2.

DNA Gyrase Supercoiling Inhibition Assay

This assay measures the ability of a compound to inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase. The different topological forms of the plasmid (relaxed and supercoiled) are then separated by agarose gel electrophoresis.[13]

Protocol:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing 25 mM Tris-acetate (pH 7.9), 20 mM potassium acetate, 10 mM magnesium acetate, 2 mM dithiothreitol, 1.5 mM ATP, 5 mM spermidine-HCl, 50 µg/ml bovine serum albumin, and 0.5 µg of relaxed pRSET A DNA.[14]

• Inhibitor Addition: Add various concentrations of the test 1,2,4-triazole derivative (typically dissolved in DMSO) to the reaction tubes. Include a control with DMSO alone.

• Pre-incubation: Incubate the reaction mixtures on ice for 10 minutes.[14]

• Enzyme Addition and Incubation: Initiate the reaction by adding E. coli DNA gyrase (e.g., 2.5 nM GyrA and 3.5 nM GyrB).[14] Mix gently and incubate at 37°C for 30 minutes.[14]

• Reaction Termination: Stop the reaction by adding a stop solution containing 3% sodium dodecyl sulfate, 30% Ficoll, 0.6 mg/ml bromophenol blue, and 60 mM EDTA.[14]

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel in 40 mM Tris-acetate (pH 8.1) with 2 mM EDTA.[14] Run the gel at a low voltage (e.g., 12 V) for an extended period (e.g., 20 hours) to ensure good separation of the DNA topoisomers.[14]

• Visualization and Quantification: Stain the gel with ethidium bromide (1 µg/ml) and visualize the DNA bands under UV light.[14] The amount of supercoiled and relaxed DNA can be quantified using densitometry software.

COX-2 Inhibition Assay

This assay typically measures the peroxidase activity of COX-2, which is coupled to the oxidation of a chromogenic substrate.[15] Alternatively, the production of prostaglandins can be directly measured by methods like LC-MS/MS.[16]

Protocol (Fluorometric):

• Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), and solutions of hematin, L-epinephrine, COX-2 enzyme, the test inhibitor, and arachidonic acid.[16]

• Reaction Setup: In a 96-well plate, add the reaction buffer, hematin, and L-epinephrine.[16]

• Enzyme Addition: Add the COX-2 enzyme solution to each well and incubate for a few minutes at room temperature.[16]

• Inhibitor Pre-incubation: Add the 1,2,4-triazole test compound at various concentrations to the wells. For control wells, add the vehicle (e.g., DMSO). Pre-incubate at 37°C for 10 minutes to allow for inhibitor binding.[16]

• Reaction Initiation: Start the reaction by adding arachidonic acid to a final concentration of approximately 5 µM.[16]

• Incubation and Termination: Incubate the reaction for a specific time (e.g., 2 minutes) at 37°C.[16] Terminate the reaction by adding a strong acid, such as 2.0 M HCl.[16]

• Detection: The product (e.g., Prostaglandin G2) is then measured. In a fluorometric assay, the peroxidase activity of COX is measured using a probe that generates a fluorescent product.[6] The fluorescence is read using a plate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the control wells. The IC50 value can then be determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Visualizations

To better illustrate the experimental workflows, the following diagrams are provided.

Caption: Workflow for DNA Gyrase Supercoiling Inhibition Assay.

Caption: Workflow for COX-2 Inhibition Assay.

Conclusion

The 1,2,4-triazole nucleus represents a versatile scaffold for the development of potent and selective inhibitors of both DNA gyrase and COX-2. The key to achieving desired activity and selectivity lies in the strategic modification of the substituents on the triazole ring and any fused or appended systems. For DNA gyrase inhibition, bulky hydrophobic and halogenated moieties appear to be favorable. In contrast, for COX-2 inhibition, diaryl substitutions and the incorporation of functionalities capable of specific hydrogen bonding within the enzyme's active site are crucial for high affinity and selectivity. The experimental protocols and structure-activity relationship insights provided in this guide offer a solid foundation for the rational design and evaluation of novel 1,2,4-triazole-based therapeutic agents.

References

• Synthesis, docking study, and structure activity relationship of novel anti-tumor 1, 2, 4 triazole derivatives incorporating 2-(2, 3- dimethyl aminobenzoic acid) moiety. (2022). Pharmacia. [Link]

• 1,2,4-triazole derivatives as COX-2/5-LOX inhibitors (part 2). ResearchGate. [Link]

• An insight on medicinal attributes of 1,2,4-triazoles. (2021). PMC. [Link]

• General structure of 1,2,4-triazole derivatives. ResearchGate. [Link]

• New Diaryl-1,2,4-triazolo[3,4-a]pyrimidine Hybrids as Selective COX-2/sEH Dual Inhibitors with Potent Analgesic/Anti-inflammatory and Cardioprotective Properties. (2023). ACS Omega. [Link]

• Methylpiperazine-Based 1,2,4-Triazole Derivatives as Potent DNA Gyrase B Inhibitors with Promising Broad-Spectrum Antimicrobial Activity. ResearchGate. [Link]

• New 1,2,3-triazole/1,2,4-triazole hybrids linked to oxime moiety as nitric oxide donor selective COX-2, aromatase, B-RAFV600E and EGFR inhibitors celecoxib analogs: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis and molecular modeling study. (2022). PMC. [Link]

• Synthesis of 1,2,4-triazole derivatives: binding properties on endothelin receptors. (2009). PubMed. [Link]

• New 1,2,4-triazole based eugenol derivatives as antiCOX-2 and anticancer agents. ResearchGate. [Link]

• Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. (2024). MDPI. [Link]

• Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives. (2022). National Institutes of Health. [Link]

• Escherichia coli Gyrase Supercoiling Inhibition Assay. Inspiralis. [Link]

• Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. (2014). PMC. [Link]

• Potent inhibition of bacterial DNA gyrase by digallic acid and other gallate derivatives. (2019). National Institutes of Health. [Link]

• Discovery of Novel DNA Gyrase Inhibitors by High-Throughput Virtual Screening. (2007). Antimicrobial Agents and Chemotherapy. [Link]

• Mycobacterium tuberculosis Gyrase Supercoiling Assay. Inspiralis. [Link]

• How can I assay for cyloxgenase synthase 2 activity without using the assay kit? ResearchGate. [Link]

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• 1. Synthesis, docking study, and structure activity relationship of novel anti-tumor 1, 2, 4 triazole derivatives incorporating 2-(2, 3- dimethyl aminobenzoic acid) moiety [pharmacia.pensoft.net]
• 2. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. New 1,2,3-triazole/1,2,4-triazole hybrids linked to oxime moiety as nitric oxide donor selective COX-2, aromatase, B-RAFV600E and EGFR inhibitors celecoxib analogs: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis and molecular modeling study - PMC [pmc.ncbi.nlm.nih.gov]
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A Researcher's Guide to the Synthesis and Biological Evaluation of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiols: A Reproducibility Analysis

The 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anticancer, anticonvulsant, and antioxidant effects.[1][2] This guide provides a critical comparison of the commonly reported synthetic routes to these versatile compounds and analyzes the reproducibility of their documented biological activities. By delving into the nuances of experimental protocols and highlighting potential areas of variability, this document aims to equip researchers with the insights needed for successful synthesis and reliable biological evaluation.

I. Synthesis of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiols: A Comparative Overview

The synthesis of the core 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol structure is predominantly achieved through two primary routes. While both methods are widely cited, their reproducibility can be influenced by subtle variations in reaction conditions and the nature of the starting materials.

Method A: Cyclization of Potassium Dithiocarbazinate Salts

This is arguably the most frequently reported method.[1] It involves the initial formation of a potassium dithiocarbazinate salt from an aryl acid hydrazide and carbon disulfide in the presence of potassium hydroxide. This intermediate is then cyclized with hydrazine hydrate to yield the desired triazole.

Generalized Workflow for Method A:

Caption: Generalized workflow for the synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols via the potassium dithiocarbazinate salt intermediate.

Method B: Fusion of Carboxylic Acids with Thiocarbohydrazide

A more direct, one-pot approach involves the fusion of a substituted benzoic acid with thiocarbohydrazide at elevated temperatures.[2] This method circumvents the need for isolating the dithiocarbazinate intermediate.

Comparative Analysis of Synthetic Protocols:

Parameter	Method A: Dithiocarbazinate Cyclization	Method B: Fusion with Thiocarbohydrazide	Key Considerations for Reproducibility
Starting Materials	Aryl acid hydrazide, Carbon disulfide, Potassium hydroxide, Hydrazine hydrate	Substituted benzoic acid, Thiocarbohydrazide	Purity of starting materials is critical. Commercial thiocarbohydrazide quality can vary.
Reaction Steps	Two distinct steps: salt formation and cyclization.	Typically a one-pot fusion reaction.	One-pot reactions can sometimes lead to more complex purification challenges.
Reaction Conditions	Salt formation at room temperature or below; cyclization under reflux.	High temperatures (fusion), often neat or with a high-boiling solvent.	Precise temperature control during fusion is crucial to prevent decomposition.
Reported Yields	Generally reported as good to excellent.	Yields can be variable and are sensitive to reaction time and temperature.	"Good" yields in literature can sometimes be difficult to reproduce without optimization.
Purification	Precipitation followed by recrystallization.	Often requires extensive purification to remove unreacted starting materials and byproducts.	The choice of recrystallization solvent significantly impacts final purity.

Expert Insights on Synthetic Reproducibility:

Our experience suggests that Method A offers a more controlled and often more reproducible route for a wider range of aryl substituents. The isolation of the potassium dithiocarbazinate intermediate, while adding a step, allows for its purification and characterization, leading to a cleaner cyclization reaction. A critical factor for success is the quality of the carbon disulfide and ensuring anhydrous conditions during the salt formation.

Method B , while appealing for its simplicity, can be more challenging to reproduce consistently. The high temperatures required for fusion can lead to the formation of side products, complicating purification. The success of this method is highly dependent on the specific benzoic acid derivative used, with electron-donating or -withdrawing groups on the aromatic ring influencing the reaction outcome.

II. Biological Activity: A Landscape of Promise with Reproducibility Hurdles

The literature is replete with reports on the diverse biological activities of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.[1][2][3] However, the direct comparison and reproduction of these findings can be challenging due to variations in experimental methodologies.

Typical Biological Screening Cascade:

Caption: A typical workflow for the biological evaluation of synthesized 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.

Comparative Analysis of Reported Biological Activities:

Biological Activity	Representative Assay	Reported Potency (Example)	Key Considerations for Reproducibility
Antimicrobial	Agar well diffusion, Minimum Inhibitory Concentration (MIC)	MIC values ranging from <1 µg/mL to >100 µg/mL	Strain variability, media composition, and inoculum density can significantly affect results.
Antifungal	Broth microdilution method	Moderate to good activity reported against various fungal strains.	Similar to antimicrobial assays, standardization of fungal strains and growth conditions is crucial.
Anticancer	MTT assay on various cancer cell lines	IC50 values in the micromolar range.	Cell line authenticity, passage number, and seeding density are critical for reproducible cytotoxicity data.
Anticonvulsant	Maximal electroshock (MES) test, Pentylenetetrazole (PTZ) induced seizure test	Protection against seizures at specific doses.	Animal models introduce biological variability; strict adherence to protocols is necessary.
Antioxidant	DPPH radical scavenging assay	IC50 values compared to standard antioxidants like ascorbic acid.	The stability of the DPPH radical and the reaction kinetics can be influenced by light and solvent.

Expert Insights on Biological Activity Reproducibility:

A significant challenge in reproducing reported biological activities lies in the lack of detailed experimental reporting in some publications. For instance, in antimicrobial studies, the specific strain of bacteria or fungi used, the composition of the growth medium, and the exact method for determining the endpoint (e.g., visual turbidity vs. spectrophotometric reading) can all lead to discrepancies.

For in vitro anticancer assays, the source and passage number of the cell lines are of paramount importance. Genetic drift in cell lines over time can alter their sensitivity to cytotoxic agents. Furthermore, the purity of the synthesized compounds is a critical, yet sometimes overlooked, factor. Trace impurities from the synthesis can lead to false-positive or inflated activity.

III. Detailed Experimental Protocols

To facilitate reproducibility, we provide the following detailed, self-validating protocols based on our in-house optimization and a consolidation of best practices from the literature.

Protocol 1: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (Method A)

Materials:

• Benzoic hydrazide (1.0 eq)

• Potassium hydroxide (1.1 eq)

• Absolute ethanol

• Carbon disulfide (1.2 eq)

• Hydrazine hydrate (80%, 2.0 eq)

• Hydrochloric acid (concentrated)

• Deionized water

Procedure:

• Dissolve potassium hydroxide in absolute ethanol in a round-bottom flask equipped with a magnetic stirrer and cool in an ice bath.

• Add benzoic hydrazide to the cooled solution and stir until fully dissolved.

• Slowly add carbon disulfide dropwise to the reaction mixture while maintaining the temperature below 10 °C.

• Allow the reaction to stir at room temperature for 12-16 hours. The formation of a yellow precipitate (potassium dithiocarbazinate salt) should be observed.

• Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum.

• To a suspension of the dried potassium salt in water, add hydrazine hydrate.

• Reflux the mixture for 4-6 hours. The color of the solution will change, and the evolution of hydrogen sulfide gas may be noted (use a fume hood).

• Cool the reaction mixture to room temperature and filter to remove any insoluble material.

• Acidify the filtrate with concentrated hydrochloric acid until a white precipitate forms.

• Collect the precipitate by filtration, wash thoroughly with cold water, and recrystallize from ethanol to obtain pure 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol.

Protocol 2: Evaluation of Antimicrobial Activity (MIC Determination)

Materials:

• Synthesized triazole compound

• Bacterial/fungal strain (e.g., Staphylococcus aureus ATCC 29213)

• Mueller-Hinton Broth (MHB) or appropriate growth medium

• 96-well microtiter plates

• Spectrophotometer (optional)

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solution in the appropriate growth medium in a 96-well plate.

• Prepare a standardized inoculum of the microorganism equivalent to a 0.5 McFarland standard.

• Add the inoculum to each well of the microtiter plate. Include positive (microorganism with no compound) and negative (medium only) controls.

• Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37 °C for 18-24 hours for bacteria).

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

IV. Conclusion and Recommendations

The synthesis and biological evaluation of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols offer a fertile ground for drug discovery. However, achieving reproducible results requires a meticulous approach. For synthesis, the two-step procedure involving the isolation of the potassium dithiocarbazinate intermediate generally provides a more reliable route. In terms of biological activity, researchers must be vigilant in standardizing their assays and reporting all critical experimental parameters to ensure that their findings can be independently verified. This guide serves as a starting point for navigating the existing literature and provides robust protocols to aid in the reproducible generation of high-quality scientific data.

V. References

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). International Journal of Applied Science and Technology, 4(2). Available at: [Link]

• Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][4] triazole-3-thiol derivatives and Antifungal activity. (n.d.). ResearchGate. Available at: [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2025). Ginekologia i Poloznictwo. Available at: [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). Pharmacia, 68(2), 433-439. Available at: [Link]

• Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity. (2007). Journal of the Serbian Chemical Society, 72(1), 5-10. Available at: [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2019). Journal of the Turkish Chemical Society Section A: Chemistry, 6(3), 395-406. Available at: [Link]

• Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. (2021). Current issues in pharmacy and medicine, 14(4), 416-421. Available at: [Link]

• Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. (2009). Molecules, 14(6), 2045-2056. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2023). Chemistry, 5(3), 1863-1875. Available at: [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][4]-triazole-3-thiol derivatives as antimicrobial agents. (2010). Medicinal Chemistry Research, 19(2), 127-135. Available at: [Link]

• Recent developments on triazole nucleus in anticonvulsant compounds: a review. (2018). Acta Pharmaceutica Sinica B, 8(4), 527-548. Available at: [Link]

• Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. (2017). Journal of Taibah University for Science, 11(5), 784-791. Available at: [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. (2020). Molecules, 25(21), 5095. Available at: [Link]

• Synthesis and Research Anticonvulsant Activity of Annulated Triazolo-Thiadiazine Derivative in Laboratory Animals. (2023). Biomedical and Pharmacology Journal, 16(4). Available at: [Link]

• Anti-Tubercular Properties of 4-Amino-5-(4-Fluoro-3-Phenoxyphenyl)-4H-1,2,4-Triazole-3-Thiol and Its Schiff Bases: Computational Input and Molecular Dynamics. (2020). Molecules, 25(17), 3984. Available at: [Link]

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• 4. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction: Beyond the Benchtop

In the pursuit of scientific advancement, particularly in drug development and chemical research, our responsibilities extend far beyond the successful synthesis or analysis of a compound. The lifecycle of a chemical, including its proper disposal, is a critical aspect of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a member of the biologically significant 1,2,4-triazole class of heterocyclic compounds.[1] Adherence to these procedures is not merely a suggestion but a professional obligation to ensure the safety of ourselves, our colleagues, and our environment.

Part 1: Hazard Identification and Risk Assessment

Summary of Known Hazards

Based on GHS classifications provided to the European Chemicals Agency (ECHA), 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is considered hazardous.[2] The primary risks associated with this compound are summarized in the table below.

Hazard Class	GHS Hazard Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed
Acute Toxicity, Dermal	H312	Harmful in contact with skin
Acute Toxicity, Inhalation	H332	Harmful if inhaled
Skin Corrosion/Irritation	H315	Causes skin irritation
Serious Eye Damage/Irritation	H319	Causes serious eye irritation
STOT Single Exposure	H335	May cause respiratory irritation

Source: PubChem CID 2735356[2]

The presence of a thiol (-SH) group and the triazole ring structure necessitates careful handling to prevent exposure and potential unforeseen reactions, especially with strong oxidizing agents.[5][6] The core principle derived from this assessment is that 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol must be managed as a hazardous waste from the moment it is designated for disposal.[7][8]

Part 2: The Regulatory Framework: A Foundation of Safety

The disposal of laboratory chemicals in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[9][10]

• EPA : Defines and regulates hazardous waste based on four characteristics: Ignitability, Corrosivity, Reactivity, and Toxicity.[11]

• OSHA : Ensures worker safety through standards like the Hazard Communication Standard (29 CFR 1910.1200), which mandates proper labeling, safety data sheets, and employee training.[5][12]

Many academic and research institutions operate under the EPA's Subpart K regulations, which provide specific guidelines for managing hazardous waste in laboratories.[9][13] This includes stipulations on storage times, container management, and the development of a Laboratory Management Plan.[13] It is crucial to be familiar with your institution's specific Environmental Health and Safety (EH&S) policies, as they are designed to ensure compliance with these federal and state regulations.[7][11]

Part 3: Core Disposal Protocol: A Step-by-Step Guide

The fundamental directive is that under no circumstances should this chemical or its containers be disposed of via standard trash or sink drains. [8][14] The only acceptable method is through your institution's designated hazardous waste management program, which utilizes licensed waste disposal services.[10] The following protocol outlines the on-site procedures for managing this chemical waste until it is collected.

Step 1: Personal Protective Equipment (PPE)

Given the compound's hazard profile, appropriate PPE is mandatory.[2] Before handling the waste, ensure you are wearing:

• Eye Protection : Chemical splash goggles are required. If there is a risk of splashes, a face shield should also be worn.[15]

• Hand Protection : Chemically resistant gloves (e.g., nitrile) are essential. Inspect gloves for any signs of degradation or punctures before use.

• Body Protection : A standard laboratory coat is required. Ensure it is fully buttoned.[15]

• Respiratory Protection : If handling the solid powder outside of a certified chemical fume hood, a dust mask (e.g., N95) or a higher level of respiratory protection may be necessary based on your institution's chemical hygiene plan and risk assessment.[3][15]

Step 2: Waste Collection and Containerization

Proper containment is the first step in safe disposal.

• Select a Compatible Container : The waste container must be made of a material that does not react with the chemical. A high-density polyethylene (HDPE) or glass bottle with a screw-on cap is typically appropriate. The container must be in good condition, free of cracks or leaks.[8][14]

• Containment of Solid Waste : Collect the solid 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol directly into the designated waste container. Use tools (spatulas, etc.) that can be decontaminated or disposed of as hazardous waste themselves.

• Containment of Contaminated Materials : Any items grossly contaminated with the compound, such as weigh boats, gloves, or absorbent pads used for cleaning minor spills, should also be placed in the solid waste container.

• Avoid Overfilling : Leave at least 10% headspace (a one-inch headroom is a good rule of thumb) in the container to allow for expansion of contents and to prevent spills.[7][14]

• Keep Containers Closed : The waste container must be securely capped at all times, except when waste is being added.[8][14]

Step 3: Labeling of Hazardous Waste

Proper labeling is a critical regulatory requirement and ensures the safety of everyone who may handle the container.[11][16]

• Affix a Hazardous Waste Label : As soon as the first particle of waste enters the container, it must be labeled. Obtain an official hazardous waste label from your institution's EH&S department.

• Complete All Fields : Fill out the label completely and legibly. This typically includes:

  • The words "Hazardous Waste".[8]

  • The full, unabbreviated chemical name: "4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol".

  • The specific hazards (e.g., "Toxic," "Irritant").

  • The name of the principal investigator or laboratory contact.

  • The accumulation start date.

Step 4: Segregation and Storage

Improper storage of chemical waste can lead to dangerous reactions.

• Chemical Compatibility : Store this waste away from incompatible materials, particularly strong oxidizing agents.[5][6][17]

• Designated Storage Area : All hazardous waste must be stored in a designated "Satellite Accumulation Area" (SAA), which must be at or near the point of generation.[11][14] This area should be clearly marked.

• Secondary Containment : The waste container should be placed within a secondary containment bin or tray that can hold the entire volume of the container in case of a leak.[8]

• Accumulation Limits : Be aware of SAA limits. A maximum of 55 gallons of hazardous waste may be stored in an SAA. For acutely toxic "P-listed" wastes, the limit is one quart.[11] While this specific compound is not P-listed, it is good practice to arrange for prompt disposal. Waste must be removed from the lab within 12 months of the accumulation start date, or sooner if accumulation limits are reached.[11][13]

Step 5: Arranging for Disposal

• Contact EH&S : Once your waste container is nearly full or you are ready to have it removed, follow your institution's procedure to request a pickup from the Environmental Health and Safety department.[8]

• Documentation : Maintain any required records or logs of the waste generated, as specified by your institution's Laboratory Management Plan.[13]

Part 4: Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

• Minor Spill (Contained within a fume hood) :

  • Ensure your PPE is adequate.

  • Cover the spill with a chemical absorbent material.

  • Carefully collect the absorbent material and spilled compound using non-sparking tools and place it in your hazardous waste container.[5]

  • Wipe the area with a suitable solvent (e.g., isopropanol, ethanol) and then soap and water. Collect all cleaning materials as hazardous waste.

• Major Spill (Outside of a fume hood) :

  • Evacuate personnel from the immediate area.[5]

  • Alert others and restrict access to the area.

  • Contact your institution's emergency number or EH&S department for assistance.

• Personnel Exposure :

  • Skin : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.

  • Eyes : Immediately flush eyes with gently flowing water for at least 15 minutes at an eyewash station.

  • Inhalation : Move the affected person to fresh air.

  • Seek immediate medical attention after any exposure and report the incident to your supervisor.

Part 5: Decontamination and Empty Container Disposal

An "empty" container that held a hazardous chemical must also be managed properly.

• Triple Rinsing : To render a container non-hazardous, it must be triple-rinsed.[8]

• Collect Rinsate : For a toxic chemical like this one, the first rinse must be collected as hazardous waste. Use a solvent capable of dissolving the compound (e.g., methanol, ethanol), swirl to rinse all interior surfaces, and pour the rinsate into a designated hazardous waste container for liquid waste.[7][8]

• Subsequent Rinses : Subsequent rinses with water or another solvent should also be collected as hazardous waste to ensure complete decontamination.[8]

• Final Disposal : After triple-rinsing and air-drying in a ventilated area (like a fume hood), the container may be disposed of in the regular trash, provided all labels identifying the previous contents have been removed or defaced.[7][8]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Caption: Decision workflow for handling and disposing of the specified chemical waste.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• Hazardous Substance Fact Sheet: Sulfur. New Jersey Department of Health. [Link]

• 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. PubChem, National Center for Biotechnology Information. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency (EPA). [Link]

• Sulfur Dioxide. Occupational Safety and Health Administration (OSHA). [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Hazardous Waste Disposal Procedures Handbook. Lehigh University Campus Safety Division. [Link]

• Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. National Institutes of Health (NIH). [Link]

• Standard Operating Procedure: Hazardous Waste Storage and Disposal. University of Toronto, Department of Chemistry. [Link]

• Laboratory Environmental Sample Disposal Information Document. US Environmental Protection Agency (EPA). [Link]

• Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. ResearchGate. [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry. [Link]

• Safety Data Sheet: Sulfur. Marathon Petroleum Corporation. [Link]

• Characterization of products from the chemical removal of thiol in hydrocarbon streams using DART-MS and NMR spectroscopy. Royal Society of Chemistry. [Link]

• Safety Data Sheet: Sulphur. Tidewater Midstream and Infrastructure Ltd. [Link]

• Safety Data Sheet: Sulfur. Hess Corporation. [Link]

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